Bicyclo[1.1.1]pentane-1,3-dicarboxamide

• CAS: 1379318-53-2

Core Science & Biosynthesis

Escaping Flatland: The Design, Synthesis, and Application of Bicyclo[1.1.1]pentane Derivatives in Modern Drug Discovery

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As a Senior Application Scientist navigating the complexities of hit-to-lead optimization, I frequently encounter the limitations of traditional aromatic scaffolds. For decades, the phenyl ring has been the default structural motif in medicinal chemistry, present in approximately 45% of marketed drugs[1]. However, the rigid, planar nature of sp2-hybridized rings often leads to poor aqueous solubility, high lipophilicity, and off-target toxicity driven by non-specific π-π stacking interactions[2].

To overcome these attrition risks, the industry is actively "escaping from flatland" by replacing flat aromatic rings with saturated, three-dimensional bioisosteres. Among these, Bicyclo[1.1.1]pentane (BCP) has emerged as the premier non-classical bioisostere for para-substituted phenyl rings, tert-butyl groups, and internal alkynes. This guide deconstructs the physicochemical causality behind BCP's success, analyzes its impact on pharmacokinetics, and provides a field-proven, self-validating synthetic protocol for its integration into drug discovery pipelines.

Physicochemical Causality: Why BCP Outperforms the Phenyl Ring

The decision to replace a phenyl ring with a BCP moiety is not merely structural; it is driven by fundamental thermodynamics and spatial geometry. When we substitute a phenyl ring with BCP, we are fundamentally altering the molecule's interaction with aqueous environments and metabolic enzymes[1].

• Elimination of π-π Stacking: Phenyl rings readily engage in π-π interactions, leading to aggregation in aqueous media and non-specific binding to hydrophobic pockets in off-target proteins (reflected in high Chromatographic Hydrophobicity Index, or CHI, values)[2]. BCP, being entirely sp3-hybridized, abolishes these interactions, drastically improving hydrophilicity and target selectivity.

• Cytochrome P450 (CYP450) Evasion: The electron-rich π-system of a phenyl ring is highly susceptible to oxidative metabolism by CYP450 enzymes, often forming reactive and cytotoxic epoxide intermediates[2]. In contrast, the highly strained, saturated C–H bonds of the BCP core are significantly more resistant to oxidative cleavage, enhancing the molecule's metabolic half-life.

• Optimal Spatial Metrics: BCP is the smallest of the 3D bioisosteres. With a diagonal distance of 1.85 Å, it is approximately 35% smaller than a para-phenyl ring (2.79 Å)[3]. This compact size makes it an exceptional spacer element that maintains the desired vectorization of substituents without adding unnecessary lipophilic bulk.

Table 1: Physicochemical Comparison of Common Bioisosteres

To rationalize scaffold selection, we must compare BCP against other emerging bioisosteres like Bicyclo[2.2.2]octane (BCO) and Cubane (CUB)[3].

Structural Property	para-Phenyl Ring	Bicyclo[1.1.1]pentane (BCP)	Bicyclo[2.2.2]octane (BCO)	Cubane (CUB)
Hybridization	100% sp2	100% sp3	100% sp3	100% sp3
Carbon Count	6	5	8	8
Diagonal Distance	2.79 Å	1.85 Å	2.60 Å	2.72 Å
Relative Lipophilicity	High	Lowest	High	Moderate
Metabolic Stability	Poor (Epoxidation risk)	Excellent	Good	Good
Aqueous Solubility	Poor (π-π stacking)	Excellent	Moderate	Moderate

Strategic Implementation in Drug Discovery

The theoretical benefits of BCP translate into profound clinical advantages. The logical progression of this optimization strategy is visualized below.

Logical progression of pharmacokinetic optimization via BCP bioisosteric replacement.

Landmark Case Studies

• Pfizer's γ-Secretase Inhibitor (BMS-708163 Analog): In 2012, Pfizer successfully replaced the central para-substituted fluorophenyl ring of a γ-secretase inhibitor with a BCP motif[4]. This intervention maintained the enzyme inhibition potency while yielding a 4-fold increase in Cmax​ and AUC values in vivo, driven by vastly improved passive permeability and aqueous solubility[4].

• Darapladib Optimization: Darapladib, an LpPLA2 inhibitor, failed Phase III trials partly due to high molecular weight and low solubility[3]. Replacing one phenyl ring with BCP increased thermodynamic solubility 3-fold, kinetic solubility 9-fold, and boosted artificial membrane permeability from 203 nm/s to 705 nm/s[3].

• Resveratrol Bioavailability: Resveratrol suffers from rapid first-pass metabolism due to its acidic phenol groups. Substituting a p-phenyl ring with BCP neutralized the acidity and provided a 32-fold boost in exposure[3].

Advanced Synthetic Methodologies

Historically, the bottleneck in BCP adoption was synthetic accessibility. Traditional methods relied on harsh organometallic reagents that were incompatible with the sensitive functional groups found in late-stage pharmaceutical intermediates[5].

Modern synthesis has been revolutionized by photoredox catalysis . By utilizing visible light to generate radical species, we can achieve highly selective, strain-release functionalization of[1.1.1]propellane—the primary precursor to BCPs—under exceptionally mild conditions[6].

Mechanistic pathway of photoredox-catalyzed strain-release in BCP synthesis.

Self-Validating Experimental Protocol: Multicomponent Cascade Atom Transfer Radical Addition (CATRA)

To ensure reproducibility in your laboratory, I have detailed a self-validating protocol for the synthesis of complex 1,3-disubstituted BCPs via visible-light-triggered CATRA[6].

Causality of Design: We utilize the organic photocatalyst 4CzIPN because its redox potential is perfectly tuned to reduce alkyl iodides via Single Electron Transfer (SET) without degrading the resulting BCP product. The reaction is driven thermodynamically by the release of ~65 kcal/mol of strain energy upon cleavage of the central C–C bond in [1.1.1]propellane.

Step-by-Step Methodology

Step 1: Reagent Preparation & Titration (Critical Checkpoint)

• Obtain or synthesize a solution of [1.1.1]propellane in an inert solvent (e.g., Et2​O /cyclohexane).

• Self-Validation: Do not assume the concentration of the propellane stock. Extract a 50 µL aliquot, mix with 500 µL of CDCl3​ , and add exactly 10.0 µL of dibromomethane as an internal standard.

• Run a 1H NMR. A sharp singlet at δ 2.0 ppm confirms intact propellane. Calculate the exact molarity based on the integration ratio against dibromomethane ( δ 4.9 ppm). If the 2.0 ppm peak is broad or shifted, the propellane has polymerized; discard and prepare a fresh batch.

Step 2: Reaction Assembly

• In a flame-dried Schlenk tube equipped with a magnetic stir bar, add the alkene trap (0.15 mmol, 1.5 equiv) and the alkyl iodide (0.15 mmol, 1.5 equiv).

• Add the photocatalyst 4CzIPN (0.0025 mmol, 2.5 mol%).

• Inject the titrated[1.1.1]propellane solution (0.10 mmol, 1.0 equiv) into the vessel.

• Dilute the mixture with anhydrous dichloromethane to achieve a final reaction concentration of ~0.1 M.

Step 3: Photochemical Irradiation

• Degas the solution via three freeze-pump-thaw cycles to remove oxygen, which will otherwise quench the excited state of the photocatalyst and trap the carbon-centered radicals.

• Place the Schlenk tube in a photoreactor equipped with 365 nm or blue LED lights (depending on the exact absorption maximum of your specific 4CzIPN derivative).

• Stir vigorously at ambient temperature for 12–24 hours. Causality: The ambient temperature prevents thermal degradation of the propellane while the light selectively drives the SET process.

Step 4: Workup and Validation

• Quench the reaction by turning off the light and exposing the mixture to air.

• Concentrate the crude mixture under reduced pressure.

• Self-Validation: Run a crude 1H NMR. The disappearance of the propellane peak at δ 2.0 ppm and the emergence of a new singlet between δ 2.2–2.5 ppm (representing the six equivalent methylene protons of the newly formed BCP cage) confirms successful conversion.

• Purify via flash column chromatography to isolate the 1,3-disubstituted BCP derivative.

References

• The Application of Bicyclo[1.1.1]pentane as a Bioisostere of the Phenyl Ring in Pharmaceutical Chemistry Source: Thieme-connect URL:1

• Bicyclo[1.1.1]pentane (BCP) as an sp3 Carbon-rich Bioisostere for para-Phenyl and tert-Butyl Groups Source: PharmaBlock URL:3

• Application of Bicyclo[1.1.1]pentane in Drug Development Research Source: BLDpharm URL:2

• Application of the bicyclo[1.1.1]pentane motif as a nonclassical phenyl ring bioisostere in the design of a potent and orally active γ-secretase inhibitor Source: ChEMBL - EMBL-EBI (Stepan et al., J Med Chem 2012) URL:4

• A General Synthesis of Complex Bicyclo[1.1.1]pentanes via a Multicomponent Cascade Atom Transfer Radical Addition Source: CCS Chemistry URL:6

• The LARGEST library of Bicyclo[1.1.1]pentanes for Drug Discovery enabled by Light Source: ChemRxiv URL:5

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• 2. Application of Bicyclo[1.1.1]pentane in Drug Development Research [bldpharm.com]
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• 4. Document: Application of the bicyclo[1.1.1]pentane motif as a nonclassical phenyl ring bioisostere in the design of a potent and orally active γ-secr... - ChEMBL [ebi.ac.uk]
• 5. chemrxiv.org [chemrxiv.org]
• 6. chinesechemsoc.org [chinesechemsoc.org]

The Ascendancy of a Strained Scaffold: A Technical Guide to Bicyclo[1.1.1]pentane in Modern Drug Discovery

Abstract

The pursuit of novel chemical matter with enhanced pharmacological properties is a perpetual challenge in drug discovery. In recent years, the concept of "escaping from flatland" has gained significant traction, encouraging the replacement of planar aromatic systems with three-dimensional saturated scaffolds.[1][2] Among these, bicyclo[1.1.1]pentane (BCP) has emerged as a preeminent bioisostere, offering a unique combination of structural rigidity, synthetic tractability, and profound improvements in physicochemical properties. This guide provides an in-depth technical overview of BCP chemistry, from its fundamental principles and synthesis to its strategic application in medicinal chemistry, empowering researchers to leverage this remarkable scaffold in the design of next-generation therapeutics.

Introduction: The Allure of a Three-Dimensional Bioisostere

First synthesized in 1964 by Wiberg and co-workers, bicyclo[1.1.1]pentane was initially a chemical curiosity due to its significant ring strain of 66.6 kcal mol⁻¹.[3] For decades, its potential in applied chemistry remained largely untapped. However, a seminal 1996 report by Pellicciari and colleagues, describing a BCP analogue of a metabolic glutamate receptor antagonist, ignited a surge of interest in this compact, rigid scaffold.[3]

The core appeal of BCP lies in its ability to act as a non-classical bioisostere for several common motifs in bioactive molecules, most notably the para-substituted benzene ring, the tert-butyl group, and internal alkynes.[3][4][5][6] Unlike its aromatic counterpart, the BCP core is a saturated, sp³-rich structure, which can confer a multitude of advantages to a drug candidate.[4][6] These benefits often include:

• Improved Solubility: The replacement of a hydrophobic phenyl ring with a more polar BCP moiety can significantly enhance aqueous solubility.[1][4][6][7]

• Enhanced Metabolic Stability: The absence of aromatic C-H bonds susceptible to oxidative metabolism by cytochrome P450 enzymes renders BCP-containing compounds more resistant to degradation.[6]

• Increased Passive Permeability: The unique three-dimensional shape and lipophilicity profile of BCP can lead to improved membrane permeability.[4][6][7]

• Reduced Non-Specific Binding: The lower lipophilicity of BCP compared to a phenyl ring can decrease non-specific binding to off-target proteins.[1]

• Novel Intellectual Property: The incorporation of the BCP scaffold provides a clear pathway to novel chemical entities with distinct patent positions.[2]

The following diagram illustrates the structural comparison between a para-substituted phenyl ring and a 1,3-disubstituted BCP, highlighting their similar substituent exit vectors.

Caption: Structural analogy of p-disubstituted benzene and 1,3-disubstituted BCP.

The Synthetic Gateway: Accessing the Bicyclo[1.1.1]pentane Core

The synthetic accessibility of BCP derivatives has been a critical factor in their widespread adoption. While early routes were often low-yielding and limited in scope, the development of methods centered around the highly strained and reactive intermediate, [1.1.1]propellane , has revolutionized BCP synthesis.

[1.1.1]Propellane: The Key Precursor

[1.1.1]Propellane is the most common and versatile precursor for the synthesis of functionalized BCPs.[5][6] Its central carbon-carbon bond is exceptionally weak and readily undergoes homolytic or heterolytic cleavage, providing a powerful driving force for the formation of the BCP scaffold. The strain-release functionalization of [1.1.1]propellane allows for the introduction of a wide range of substituents at the bridgehead positions.

The following diagram illustrates the general mechanism of BCP formation from [1.1.1]propellane via a radical addition pathway.

Sources

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• 2. New method for bicyclo[1.1.1]pentane ketones synthesis | EurekAlert! [eurekalert.org]
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• 7. pubs.acs.org [pubs.acs.org]

Role of Bicyclo[1.1.1]pentane in medicinal chemistry

The Bicyclo[1.1.1]pentane (BCP) Scaffold: A Paradigm Shift in Bioisosteric Drug Design

Executive Summary The transition from flat, sp2-hybridized aromatic rings to three-dimensional, sp3-rich scaffolds represents one of the most significant evolutionary leaps in modern medicinal chemistry. At the forefront of this movement is bicyclo[1.1.1]pentane (BCP), a highly strained yet remarkably stable carbocycle that serves as a premium non-classical bioisostere for para-substituted phenyl rings, tert-butyl groups, and internal alkynes[1][2]. This technical guide provides an in-depth analysis of BCP's physicochemical advantages, the mechanistic rationale behind its biological efficacy, and field-proven synthetic protocols for its incorporation into drug discovery pipelines.

Geometric and Physicochemical Profiling

When optimizing a lead compound, the decision to replace a phenyl ring with a 3D isostere requires precise geometric matching. BCP stands out among other cage hydrocarbons, such as cubane (CUB) and bicyclo[2.2.2]octane (BCO), due to its compact size and low lipophilicity[1].

Table 1: Geometric and Lipophilic Comparison of Common Ring Bioisosteres

Scaffold	Diagonal Distance (Å)	Relative Size vs p-Phenyl	Carbon Count (Lipophilicity Proxy)
p-Phenyl (p-Ph)	2.79	100%	6
Cubane (CUB)	2.72	96%	8
Bicyclo[2.2.2]octane (BCO)	2.60	94%	8
Bicyclo[1.1.1]pentane (BCP)	1.85	65%	5

Data synthesized from structural analyses[1].

As demonstrated in Table 1, BCP is 35% smaller than a para-phenyl ring and possesses the fewest carbon atoms among its peers[1]. This makes BCP the least lipophilic option, an essential characteristic when the goal is to reduce the overall logP of a drug candidate without drastically altering its spatial trajectory[1]. BCP is particularly effective when the original phenyl ring acts primarily as a structural spacer rather than participating in essential π-π stacking interactions with the target protein[1].

The Mechanistic Basis of BCP Bioisosterism

The integration of BCP into a pharmacophore yields profound improvements in a molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. The causality behind these improvements is rooted in the fundamental differences between sp2 and sp3 carbon networks.

Metabolic Stability and CYP450 Evasion Aromatic rings are notorious for their susceptibility to cytochrome P450 (CYP450)-mediated oxidation. This pathway typically involves the formation of reactive epoxide intermediates, which can lead to off-target cytotoxicity and rapid drug clearance[3]. In contrast, the saturated sp3 carbon atoms of the BCP ring are highly stable within the CYP450 catalytic pocket[3]. The strong, sterically shielded C-H bonds resist oxidative cleavage, resulting in metabolic intermediates that are significantly less cytotoxic[3].

Solubility and Non-Specific Binding Flat aromatic systems tend to stack tightly in crystal lattices, resulting in poor aqueous solubility. Furthermore, their π-electron clouds frequently engage in non-specific binding with lipid bilayers and off-target proteins. By replacing a benzene ring with a 3D BCP motif, chemists disrupt molecular planarity, thereby lowering the crystal lattice energy and improving thermodynamic solubility[1]. Additionally, the lack of π-electrons drastically reduces the molecule's Chromatographic Hydrophobicity Index (CHI), a direct indicator of weakened non-specific binding tendencies[3].

Fig 1. Comparative metabolic pathways of phenyl rings versus BCP bioisosteres.

Synthetic Methodologies and Protocols

Historically, accessing 1,3-disubstituted BCPs required harsh conditions, such as reacting [1.1.1]propellane with highly reactive organometallics (e.g., aryl Grignards) at 100 °C in sealed tubes, presenting significant safety and scalability bottlenecks[2].

Modern approaches leverage photochemistry and flow systems to achieve scalable, mild functionalization. The following self-validating protocol details a light-enabled, catalyst-free synthesis of BCP halides, which serve as versatile intermediates for late-stage diversification[4].

Protocol: Light-Enabled Scalable Flow Synthesis of BCP Halides Objective: Synthesize 1-alkyl-3-iodobicyclo[1.1.1]pentane from primary alkyl iodides and [1.1.1]propellane.

• Step 1: Reagent Preparation. Prepare a 0.7 M solution of [1.1.1]propellane in a solvent mixture of diethyl ether (Et2O) and diethoxymethane (CH2(OEt)2)[4].

  • Causality: Diethoxymethane acts as a stabilizing co-solvent for the highly volatile and reactive propellane, preventing premature polymerization.

• Step 2: Mixing. Combine the propellane solution (1.2 equivalents) with the target primary alkyl iodide (1.0 equivalent)[4].

• Step 3: Flow Reactor Setup. Pump the homogeneous mixture through a continuous flow reactor equipped with a transparent coil (160 mL irradiated volume)[4].

• Step 4: Photochemical Irradiation. Irradiate the coil using a 365 nm LED array (420 W) at a flow rate of 10 mL/min, ensuring a precise residence time of 16 minutes[4].

  • Causality: Batch photochemical reactions suffer from poor light penetration due to the Beer-Lambert law. A continuous flow setup ensures uniform photon flux across the entire reaction volume, driving the homolytic cleavage of the alkyl iodide and subsequent radical addition to the propellane core without requiring exogenous chemical initiators[4].

• Step 5: Isolation and Validation. Collect the eluent and evaporate the solvent under reduced pressure.

  • Validation: Analyze the crude mixture via 1H NMR. The complete disappearance of the propellane methylene protons (~1.8 ppm) and the emergence of the distinct BCP bridgehead/methylene signals confirm successful conversion. This method typically yields products at ~90% purity, suitable for immediate downstream cross-coupling without chromatographic purification[4].

Fig 2. Light-enabled continuous flow synthesis workflow for BCP halides.

Case Studies in Drug Discovery

The theoretical benefits of BCP have been rigorously validated in clinical and preclinical settings:

• γ-Secretase Inhibitors: In 2012, researchers at Pfizer successfully replaced the central benzene ring of the γ-secretase inhibitor BMS-708,163 with a BCP motif[3]. This single bioisosteric swap maintained the compound's cellular potency while drastically improving its aqueous solubility, cell membrane permeability, and metabolic stability[3].

• LpPLA2 Inhibitors: The incorporation of a BCP moiety via a dichlorocarbene insertion into a bicyclo[1.1.0]butane system yielded novel LpPLA2 inhibitors. X-ray crystallographic and physicochemical profiling confirmed that the 3D isostere was well tolerated within the binding pocket and positively impacted the overall drug-like properties[2].

• Multicomponent Radical Additions: Recent advances in cascade atom transfer radical addition (CATRA) have enabled the rapid, one-step synthesis of complex BCP analogs of known bioactive molecules, including indobufen and butamirate, directly from [1.1.1]propellane, streamlining the optimization phase of drug discovery[5].

Conclusion

The strategic incorporation of bicyclo[1.1.1]pentane represents a masterclass in modern molecular design. By escaping "flatland" and utilizing sp3-rich scaffolds, medicinal chemists can systematically engineer out the metabolic liabilities and poor solubility associated with traditional aromatic rings. Supported by scalable, flow-based photochemical synthesis, BCP is poised to remain a cornerstone of next-generation drug development.

References

• [1] Title: Bicyclo[1.1.1]pentane (BCP) as an sp3 Carbon-rich Bioisostere for para-Phenyl and tert-Butyl Groups Source: PharmaBlock URL: 1

• [2] Title: Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes Source: JACS Au (ACS Publications) URL: 2

• [3] Title: Application of Bicyclo[1.1.1]pentane in Drug Development Research Source: BLDpharm URL: 3

• Title: Bicyclo[1.1.1]pentan-1-amine as Bioisostere of Benzene Ring Source: TCI Chemicals URL: Link

• [5] Title: A General Synthesis of Complex Bicyclo[1.1.1]pentanes via a Multicomponent Cascade Atom Transfer Radical Addition Source: CCS Chemistry URL: 5

• [4] Title: Light-enabled scalable synthesis of bicyclo[1.1.1]pentane halides and their functionalizations Source: PMC (National Institutes of Health) URL: 4

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• 4. Light-enabled scalable synthesis of bicyclo[1.1.1]pentane halides and their functionalizations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chinesechemsoc.org [chinesechemsoc.org]

Escaping Flatland: Bicyclo[1.1.1]pentane Analogues in Modern Drug Discovery

An In-Depth Technical Guide for Medicinal Chemists and Drug Development Professionals

Executive Summary: The 3D Paradigm Shift

For decades, the pharmaceutical industry relied heavily on planar, sp²-hybridized aromatic rings (such as benzene) to construct drug scaffolds. While synthetically accessible, this over-reliance on "flatland" architectures often leads to poor physicochemical properties, including low aqueous solubility, high lipophilicity, and off-target toxicity.

To overcome these limitations, medicinal chemists have increasingly turned to three-dimensional, sp³-rich bioisosteres. Among these, the bicyclo[1.1.1]pentane (BCP) core has emerged as a highly privileged scaffold. BCPs serve as excellent geometric mimics for para-substituted phenyl rings, internal alkynes, and tert-butyl groups, offering a rigid, cylindrical structure that maintains the desired exit vectors of the parent pharmacophore while fundamentally upgrading the molecule's drug-like properties[1].

Physicochemical Rationale: Why BCPs Outperform Arenes

The substitution of a flat phenyl ring with a 3D bicyclopentyl moiety is not merely a structural novelty; it is a calculated physicochemical optimization. Understanding the causality behind these improvements is critical for rational drug design.

Property	para-Substituted Phenyl Ring	Bicyclo[1.1.1]pentane (BCP) Bioisostere	Causality / Mechanistic Rationale
Lipophilicity (LogP/LogD)	Higher (Baseline)	Decreased by ~0.5 - 1.0 units	2 removes the highly polarizable π-electron cloud, significantly reducing non-specific lipophilic binding and improving the overall distribution profile[2].
Aqueous Solubility	Lower (Prone to π-stacking)	Significantly Increased	The 3D aliphatic structure disrupts flat crystal lattice packing. This lowers the thermodynamic barrier to dissolution, increasing solubility even for neutral compounds[3].
Metabolic Stability	Susceptible to CYP450 oxidation	Highly Resistant	The absence of aromatic sp² C-H bonds eliminates primary metabolic liabilities such as CYP450-mediated epoxidation and aromatic hydroxylation[4].
Conformational Space	Planar (2D)	Cylindrical (3D)	BCPs provide distinct exit vectors (180° for 1,3-disubstituted derivatives), perfectly mimicking the spatial arrangement of a para-phenyl group but with a rigid, saturated core[1].

Mechanistic Pathways: Strain-Release Functionalization

The traditional and most robust method for synthesizing 1,3-disubstituted BCPs relies on [1.1.1]propellane . The central C-C bond of propellane features inverted tetrahedral geometries, resulting in a massive strain energy of 66.6 kcal/mol[5].

Cleaving this central bond provides a powerful thermodynamic driving force for functionalization. Recent breakthroughs have leveraged this strain-release mechanism via photochemistry, allowing for the scalable, catalyst-free addition of alkyl radicals to the propellane core.

Fig 1: Photochemical radical chain mechanism for strain-release functionalization of [1.1.1]propellane.

Self-Validating Experimental Protocol: Light-Enabled Synthesis of BCP Halides

To successfully integrate BCPs into a drug discovery pipeline, chemists require scalable and reproducible methodologies. The following protocol details the 6, a fundamentally self-validating system that eliminates the need for complex catalysts[6].

Objective: Continuous-flow photochemical functionalization of [1.1.1]propellane using alkyl iodides.

• Step 1: Reagent Preparation & Solvent Selection

  • Action: Dissolve the target alkyl iodide (1.0 equiv) and freshly prepared [1.1.1]propellane (1.5 equiv) in anhydrous methyl tert-butyl ether (MTBE).

  • Causality: [1.1.1]Propellane is a highly volatile gas at room temperature and is prone to spontaneous polymerization. Handling it as a standardized solution in MTBE stabilizes the strained core. MTBE is specifically chosen over ethereal solvents like THF because it lacks highly abstractable alpha-hydrogens, preventing the solvent from quenching the radical chain[1].

• Step 2: Photochemical Reactor Setup

  • Action: Pump the homogeneous solution through a continuous-flow fluoropolymer (FEP) tubing reactor irradiated by 365 nm UV LEDs.

  • Causality: Continuous flow ensures a uniform photon flux and precise residence time, which is impossible to achieve in batch scale-ups due to the limitations of the Beer-Lambert law. The 365 nm wavelength is critical: it carries exactly enough energy to homolytically cleave the weak C-I bond of the alkyl iodide to initiate the radical chain, but not enough to trigger non-specific degradation or oligomerization of the propellane core[6].

• Step 3: Radical Chain Propagation

  • Action: Maintain a reactor residence time of 30 minutes at ambient temperature (20–25 °C).

  • Causality: The addition of the primary carbon radical to the propellane core is driven by the massive release of ring strain. This thermodynamic driving force makes the reaction highly exothermic and rapid at ambient temperature. Heating is actively avoided to prevent the thermal decomposition of the intermediate bridgehead radical.

• Step 4: Downstream Processing & Product Isolation

  • Action: Collect the reactor effluent and remove the MTBE solvent under reduced pressure (max 30 °C bath temperature).

  • Causality: The atom-economy of this radical chain is exceptionally high. Because no metallic catalysts, chemical initiators, or heavy byproducts are generated, the crude mixture consists almost entirely of the product and unreacted volatile propellane. Simple evaporation yields the 1-alkyl-3-iodo-bicyclo[1.1.1]pentane in >90% purity. This high purity directly validates the cleanliness of the selected 365 nm photochemical pathway, bypassing the need for yield-reducing silica gel chromatography[6].

Emerging Frontiers: Beyond para-Substitution

While 1,3-disubstituted BCPs are well-established para-phenyl mimetics, the frontier of BCP chemistry is rapidly expanding.

• 1,2-Difunctionalization: Recent platforms have successfully developed 3 to act as mimetics for ortho- and meta-substituted arenes, filling a long-standing gap in the bioisostere toolbox[3].

• Propellane-Free Synthesis: To access highly substituted or bridge-functionalized BCPs (such as bridge-fluorinated BCPs which show enhanced metabolic stability), researchers are pioneering 5 via intramolecular diradical couplings and carbene-mediated ring expansions[5].

References

• Recent Advances in the Synthetic Chemistry of Bicyclo[1.1.1]pentane Source: Thieme Connect
• Propellane-free access to bicyclo[1.1.
• 1,2-Difunctionalized bicyclo[1.1.1]pentanes: Long–sought-after mimetics for ortho/meta-substituted arenes Source: PNAS
• Synthesis of Diverse Glycosyl Bicyclo[1.1.1]pentanes Enabled by Electrochemical Functionalization of [1.1.1]Propellane Source: Journal of the American Chemical Society
• Light-enabled scalable synthesis of bicyclo[1.1.
• Bicyclopentyl Moieties as Aromatic Isosteres: A Comparative Guide to Lipophilicity Source: Benchchem

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• 6. Light-enabled scalable synthesis of bicyclo[1.1.1]pentane halides and their functionalizations - PMC [pmc.ncbi.nlm.nih.gov]

Escaping Flatland: The Bicyclo[1.1.1]pentane Scaffold in Novel Therapeutics

Executive Summary: The "Escape from Flatland" Imperative

For decades, medicinal chemistry has heavily relied on planar, sp²-hybridized aromatic rings. While synthetically accessible, the over-reliance on para-substituted phenyl rings has led to late-stage clinical attrition due to poor aqueous solubility, high non-specific protein binding, and vulnerability to cytochrome P450 (CYP450) mediated oxidative metabolism[1].

The transition toward three-dimensional, sp³-rich frameworks—a paradigm known as "escaping from flatland"—has revolutionized modern drug design[1]. At the forefront of this movement is the bicyclo[1.1.1]pentane (BCP) scaffold. Functioning as a premium non-classical bioisostere for para-substituted phenyl rings, tert-butyl groups, and internal alkynes, the BCP core maintains the collinear exit vectors of its planar counterparts while fundamentally upgrading the molecule's physicochemical properties[2]. This whitepaper provides a rigorous mechanistic analysis of the BCP scaffold, detailing its pharmacokinetic advantages, self-validating synthetic protocols, and transformative applications in targeted therapeutics and PROTACs.

Physicochemical Causality: Why BCP Outperforms Arenes

The substitution of a benzene ring with a BCP core is not merely a structural novelty; it is a calculated physicochemical optimization. The causality behind this improvement is rooted in molecular geometry and electron distribution[3].

• Reduction of Lipophilicity (logP): The removal of the polarizable π-electron cloud eliminates non-specific hydrophobic interactions and π-π stacking-driven aggregation. This typically results in a reduction of the partition coefficient (logP) by approximately 1.0 unit.

• Enhanced Aqueous Solubility: The transition from a flat, easily stackable arene to a rigid, 3D sp³ architecture disrupts the crystal lattice energy of the solid-state drug, drastically lowering the thermodynamic barrier to hydration[4].

• Metabolic Resistance: Aromatic rings are highly susceptible to CYP450-mediated epoxidation and subsequent reactive metabolite formation. The BCP core, lacking a π-system and possessing highly strained, sterically shielded C-H bonds, is virtually inert to these oxidative pathways, significantly lowering intrinsic clearance (CLint)[4].

Table 1: Quantitative Physicochemical Comparison (Phenyl vs. BCP)

Data synthesized from matched-molecular pair analyses in γ-secretase inhibitor development[4].

Property Parameter	para-Substituted Phenyl	Bicyclo[1.1.1]pentane (BCP)	Mechanistic Causality
Hybridization & Geometry	sp² (Planar, 2D)	sp³ (Rigid, 3D)	BCP disrupts flatland, increasing spatial complexity.
Exit Vector Angle	180°	180°	Perfect structural mimicry for receptor binding.
Lipophilicity (clogP)	~ 4.5	~ 3.5	Loss of π-electrons reduces non-specific lipophilicity.
Aqueous Solubility	< 1 µg/mL	> 50 µg/mL	Disruption of crystal packing lowers hydration energy.
Intrinsic Clearance (CLint)	High (CYP450 oxidation)	Low (Metabolically stable)	Strained sp³ C-H bonds resist enzymatic abstraction.

Synthetic Methodologies: Mastering [1.1.1]Propellane

The practical integration of BCP into drug discovery libraries was historically bottlenecked by synthetic difficulty. Today, the field relies on the strain-release functionalization of [1.1.1]propellane , a highly energetic precursor with a central C1-C3 bond harboring ~65 kcal/mol of strain energy[5]. The cleavage of this central bond provides the thermodynamic driving force for the rapid assembly of 1,3-disubstituted BCPs[2].

Workflow: Light-Enabled Strain-Release Radical Addition

Visible-light-driven strain-release radical addition workflow for BCP iodide synthesis.

Step-by-Step Protocol: Scalable Synthesis of BCP Iodides

This methodology details a catalyst-free, light-enabled atom-transfer radical addition (ATRA) that is highly scalable and operationally robust[6].

System Rationale: By omitting exogenous photoredox catalysts, this protocol acts as a self-validating system . The reaction relies entirely on the intrinsic photolability of the alkyl iodide. If the reaction fails to proceed, the operator can immediately isolate the failure mode to either degraded propellane or insufficient photon flux, completely eliminating catalyst quenching or additive interference as variables.

• Reagent Preparation: Synthesize [1.1.1]propellane via the reaction of 1,1-dibromo-2,2-bis(chloromethyl)cyclopropane with methyllithium. Distill the volatile propellane into a cold ethereal solvent (e.g., diethyl ether or pentane) at -78 °C. Titrate via ¹H NMR against an internal standard to confirm a concentration of ~0.5 M.

• Reaction Assembly: In a borosilicate glass vial (or a continuous-flow fluoropolymer tubing reactor for scale-up), combine the target alkyl iodide (1.0 equivalent) with the [1.1.1]propellane solution (1.5 to 2.0 equivalents).

• Photochemical Activation: Seal the vessel under an inert argon atmosphere. Irradiate the mixture using a standard blue LED array (450 nm) at room temperature (20–25 °C).

  • Causality: The 450 nm light induces homolytic cleavage of the weak C-I bond. The resulting carbon-centered radical rapidly attacks the strained central bond of the propellane, releasing the ring strain and forming a stable BCP radical intermediate[6].

• Chain Propagation & Quenching: The BCP radical abstracts an iodine atom from another molecule of alkyl iodide, propagating the radical chain and yielding the BCP iodide product. Monitor the reaction via GC-MS; completion is typically achieved within 2 to 4 hours.

• Isolation: Evaporate the volatile solvent and excess propellane under reduced pressure. Because the ATRA process generates minimal byproducts, the crude BCP iodide is routinely >90% pure and can be deployed directly into downstream cross-coupling or amination workflows without column chromatography[6].

Advanced Therapeutic Applications

Case Study 1: γ-Secretase Inhibitors

In the pursuit of Alzheimer's disease therapeutics, Pfizer developed BMS-708,163, a potent γ-secretase inhibitor. However, the molecule's highly lipophilic para-fluorophenyl ring resulted in suboptimal oral bioavailability and high metabolic clearance. By executing a direct bioisosteric replacement of the fluorophenyl ring with a BCP motif, researchers generated a novel analog that maintained equipotent enzyme inhibition while exhibiting a 4-fold increase in maximum plasma concentration ( Cmax​ ) and Area Under the Curve (AUC)[4]. The BCP core successfully "rescued" the molecule by balancing its physicochemical parameters[4].

Case Study 2: Rigidifying PROTAC Linkers

Proteolysis Targeting Chimeras (PROTACs) are heterobifunctional molecules that hijack the ubiquitin-proteasome system to degrade specific proteins. A critical challenge in PROTAC design is the "linkerology"—flexible alkyl or PEG linkers often collapse due to hydrophobic interactions, preventing the formation of the necessary ternary complex[7].

Incorporating BCP into PROTAC linkers (e.g., utilizing Methyl 3-(hydroxymethyl)bicyclo[1.1.1]pentane-1-carboxylate) introduces a rigid, highly soluble vector that projects the E3 ligase ligand and the target protein ligand at an optimal distance[8]. Recent advancements have even enabled the late-stage installation of BCP linkers onto complex small molecules via ruthenium-catalyzed C‒H amidation, allowing for rapid, modular PROTAC library generation[7].

BCP-linked PROTAC ternary complex formation and subsequent targeted protein degradation.

Conclusion & Future Perspectives

The bicyclo[1.1.1]pentane scaffold has transcended its status as a structural curiosity to become a foundational pillar of modern drug design. By rationally applying BCP bioisosteres, drug development professionals can systematically engineer out the liabilities of flat aromatic rings—drastically improving solubility, permeability, and metabolic stability[2],[4]. As synthetic methodologies like light-enabled flow chemistry and late-stage C-H functionalization continue to mature, the barrier to accessing complex, multi-functionalized BCPs will vanish, cementing their role in the next generation of small molecule therapeutics and degraders[7],[6].

References

• Recent Advances in the Synthetic Chemistry of Bicyclo[1.1.
• 1,2-Difunctionalized bicyclo[1.1.
• Conquering the Synthesis and Functionalization of Bicyclo[1.1.
• National Institutes of Health (PMC)
• Methyl 3-(hydroxymethyl)bicyclo[1.1.
• Aminoalkylation of [1.1.1]Propellane Enables Direct Access to High-Value 3-Alkylbicyclo[1.1.
• Light-enabled scalable synthesis of bicyclo[1.1.
• Application of the Bicyclo[1.1.
• Recent Advances in Strain-Release Functionalization of [1.1.

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Exploring the Chemical Space of Bicyclo[1.1.1]pentanes: A Technical Guide to sp³-Enriched Bioisosteres

The Causality of Bioisosterism: Escaping Flatland

In modern drug discovery, the over-reliance on planar, sp²-hybridized aromatic rings often leads to molecules with poor physicochemical properties—specifically, low aqueous solubility and high non-specific protein binding. The transition from 2D to 3D molecular architectures, often termed "escaping flatland," is a critical strategy for optimizing pharmacokinetic profiles.

Bicyclo[1.1.1]pentanes (BCPs) have emerged as highly privileged, sp³-rich bioisosteres for para-substituted phenyl rings, tert-butyl groups, and internal alkynes (1). The causality behind their success lies in their unique geometry. A BCP core disrupts the strong π−π stacking interactions inherent to planar arenes. By lowering the crystal lattice energy of the molecule, the thermodynamic barrier to dissolution is significantly reduced. Furthermore, the increased fraction of sp³ carbons ( Fsp3​ ) enhances the three-dimensionality of the drug candidate, which statistically correlates with a higher probability of clinical success due to reduced off-target toxicity and improved metabolic stability.

Physicochemical Impact: A Quantitative Comparison

To demonstrate the tangible impact of BCP integration, we can analyze the structural optimization of an LpPLA₂ inhibitor. Researchers replaced the central phenyl ring of a known inhibitor with a BCP cage (2). The data below highlights how the 3D geometry fundamentally alters the molecule's behavior in aqueous and biological environments.

Property	Phenyl Core (Compound 1)	BCP Core (Compound 5)	Mechanistic Causality / Impact
LpPLA₂ Potency (pIC₅₀)	High	9.4 (Maintained)	The diagonal distance of BCP (1.85 Å) effectively mimics the para-phenyl vector, maintaining target engagement.
Kinetic Solubility	8 µM	74 µM	9-fold increase. Disruption of molecular planarity lowers crystal lattice energy, facilitating rapid aqueous solvation.
Passive Permeability	230 nm/s	705 nm/s	~3-fold increase. The lipophilic, non-polarizable nature of the BCP cage enhances membrane partitioning.
ChromLogD₇.₄	6.3	7.0	Slight increase in lipophilicity due to the dense hydrocarbon core, offset by the massive gains in solubility.

Strategic Assembly of the BCP Scaffold

Synthesizing the highly strained BCP core requires precise control over reactive intermediates. Historically, functionalization was limited to harsh anionic additions. Today, the field relies on two primary workflows: the strain-release functionalization of[1.1.1]propellane, and the carbene insertion into bicyclo[1.1.0]butane (BCB) (3).

Logical workflow for the strategic synthesis of Bicyclo[1.1.1]pentane (BCP) scaffolds.

Validated Experimental Methodologies

Protocol A: Photoredox-Catalyzed Strain-Release of [1.1.1]Propellane

The most robust method for generating unsymmetrical 1,3-disubstituted BCPs utilizes photoredox catalysis to generate carbon-centered radicals that add across the highly strained (~65 kcal/mol) central C-C bond of [1.1.1]propellane (4).

Photoredox catalytic cycle for the functionalization of [1.1.1]propellane into BCPs.

Step-by-Step Methodology:

• Reagent Preparation: Titrate a solution of [1.1.1]propellane in pentane/diethyl ether using iodine to determine exact molarity. Causality: Propellane is highly volatile; assuming theoretical yield from its synthesis leads to incorrect stoichiometry and poor reaction conversion.

• Reaction Assembly: In an oven-dried vial under argon, combine the alkyl/aryl halide precursor (1.0 equiv), the photocatalyst (e.g., fac-Ir(ppy)₃ or organic 4CzIPN, 1-2 mol%), and a hydrogen atom transfer (HAT) catalyst (e.g., triisopropylsilanethiol, 20 mol%) if a reductive quenching cycle is desired.

• Solvent & Substrate Addition: Add degassed solvent (typically THF or DMF) followed by the titrated [1.1.1]propellane solution (1.5 to 2.0 equiv). Causality: An excess of propellane is required to outcompete the direct reduction/quenching of the initial radical by the HAT catalyst.

• Irradiation: Seal the vial and irradiate with 440–450 nm blue LEDs at room temperature for 12–24 hours. A cooling fan must be used. Causality: Blue light provides the exact energy required to excite the Ir-catalyst to its long-lived triplet state without inducing unselective UV-mediated photolysis of the propellane cage.

• Workup: Quench the reaction by exposing it to air. Concentrate under reduced pressure (carefully, as low-molecular-weight BCPs are volatile) and purify via flash chromatography.

Self-Validating System Checkpoints:

• Visual Cue: The reaction mixture should transition from a pale yellow to a luminescent green/orange under LED irradiation, confirming the generation of the excited state photocatalyst.

• Spectroscopic Validation: Monitor the reaction via ¹H NMR of crude aliquots. The definitive diagnostic signature of successful strain-release is the appearance of a highly symmetric singlet between 1.80 ppm and 2.20 ppm , corresponding to the six equivalent bridge methylene protons of the newly formed BCP cage.

Protocol B: Carbene Insertion via Bicyclo[1.1.0]butane

For targets where propellane chemistry is incompatible, the bicyclo[1.1.0]butane (BCB) route offers a robust alternative, particularly utilized in the scale-up of specific pharmaceutical intermediates.

Step-by-Step Methodology:

• Carbene Generation: Dissolve the functionalized BCB precursor in a biphasic mixture of chloroform and 50% aqueous NaOH in the presence of a phase-transfer catalyst (e.g., benzyltriethylammonium chloride, TEBAC).

• Insertion Reaction: Stir vigorously at 0 °C to room temperature. Causality: The highly electron-deficient dichlorocarbene (generated in situ from CHCl₃ and NaOH) undergoes a rapid, stereospecific insertion into the strained central C-C bond of the BCB, forming a 2,2-dichlorobicyclo[1.1.1]pentane intermediate.

• Dechlorination: Isolate the dichloro-intermediate, then subject it to radical dehalogenation using tributyltin hydride (Bu₃SnH) and AIBN in refluxing toluene, or Birch-like reduction conditions (Li metal in tert-butanol). Causality: The bridgehead substituents dictate the choice of dechlorination; radical methods are preferred to avoid reducing sensitive functional groups like esters or amides.

Self-Validating System Checkpoints:

• Mass Spectrometry: The intermediate will show a distinct isotopic pattern in LC-MS corresponding to the M⁺, M+2, and M+4 peaks characteristic of a dichloride species (ratio ~ 9:6:1). Disappearance of this pattern confirms complete dechlorination.

Conclusion

The strategic incorporation of Bicyclo[1.1.1]pentanes represents a paradigm shift in medicinal chemistry. By transitioning from flat, lipophilic arenes to sp³-enriched 3D cages, drug developers can engineer molecules with superior solubility, permeability, and target specificity. As photoredox and strain-release methodologies continue to mature, the chemical space accessible via BCPs will only expand, cementing their status as indispensable tools in rational drug design.

References

• Conquering the Synthesis and Functionalization of Bicyclo[1.1.
• Investigation of a Bicyclo[1.1.
• A General Route to Bicyclo[1.1.
• 1,2-Difunctionalized bicyclo[1.1.

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Protocols & Analytical Methods

Application Notes & Protocols: A Comprehensive Guide to the Large-Scale Synthesis of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rise of Bicyclo[1.1.1]pentane in Medicinal Chemistry

In the landscape of modern drug discovery, the concept of "escaping from flatland" has gained significant traction. This paradigm encourages the move away from planar, aromatic structures towards three-dimensional saturated scaffolds to improve the physicochemical properties of drug candidates.[1] The bicyclo[1.1.1]pentane (BCP) core has emerged as a premier non-classical phenyl ring bioisostere, offering a rigid, rod-like structure that can mimic the geometry of a 1,4-disubstituted benzene ring while enhancing aqueous solubility, metabolic stability, and overall pharmacological profiles.[1][2][3]

The gateway to a vast array of BCP-containing building blocks is often through bicyclo[1.1.1]pentane-1,3-dicarboxylic acid (BCPD).[1][4] Its symmetrical structure and the presence of two reactive carboxylic acid handles allow for diverse functionalization, making it a critical starting material for medicinal chemistry campaigns.[1][2] This guide provides a detailed, field-proven protocol for the large-scale synthesis of BCPD, moving from theoretical understanding to practical, scalable implementation.

Synthetic Strategy: A Two-Stage Approach to Scalable BCPD Production

The presented synthesis is a robust, two-step procedure designed for scalability and efficiency. The strategy hinges on the initial formation of the BCP core via a photochemical reaction, followed by a haloform reaction to yield the target diacid.

• [1.1.1]Propellane Generation and In-Flow Photochemical Cycloaddition: The synthesis commences with the generation of [1.1.1]propellane, a highly strained and reactive molecule.[5] Due to its reactivity, it is typically generated and used in solution. The key step in forming the BCP skeleton is the photochemical addition of [1.1.1]propellane to diacetyl. To overcome the limitations of batch photochemistry, a continuous flow process is employed.[1][2][6] This approach offers superior control over reaction parameters, enhanced safety, and remarkable scalability, allowing for the production of kilogram quantities of the diketone intermediate within a single day.[1][2][4][6]

• Haloform Reaction: The resulting 1,1'-(bicyclo[1.1.1]pentane-1,3-diyl)bis(ethan-1-one) is then converted to the dicarboxylic acid via a haloform reaction. This classic organic transformation provides a direct and high-yielding route to the desired product on a multigram scale.[1][4]

Experimental Workflow

Caption: Overall workflow for the large-scale synthesis of BCPD.

Detailed Experimental Protocols

Part 1: Synthesis of 1,1'-(Bicyclo[1.1.1]pentane-1,3-diyl)bis(ethan-1-one) via Continuous Flow Photochemistry

Rationale: A continuous flow setup is chosen for the photochemical reaction to ensure uniform irradiation, precise temperature control, and enhanced safety when handling the energetic [1.1.1]propellane. The use of a 365 nm LED light source is a key advantage, as it allows the reaction to be performed in standard laboratory glassware, avoiding the need for specialized and expensive quartz vessels.[1][7]

Materials:

• [1.1.1]Propellane solution (0.7 M in a suitable solvent)

• Diacetyl (ethanedione)

• Diethyl ether (Et2O), anhydrous

• Flow photoreactor equipped with a 365 nm LED light source and a peristaltic pump

Procedure:

• Solution Preparation: Prepare a solution of diacetyl (1.0 equivalent) in anhydrous diethyl ether. This solution should be thoroughly degassed with an inert gas (e.g., argon) to prevent side reactions.

• Flow Reaction Setup: Prime the flow photoreactor system with anhydrous diethyl ether. Set the flow rate of the peristaltic pump to approximately 30 mL/min. The temperature of the reactor should be maintained at room temperature.

• Reaction Execution: Simultaneously pump the [1.1.1]propellane solution (1.0 equivalent) and the degassed diacetyl solution into the flow photoreactor. The solutions should mix at a T-junction just before entering the irradiated zone.

• Collection and Concentration: Collect the reaction mixture as it exits the photoreactor. Once all the starting material has been processed, concentrate the collected solution under reduced pressure to afford the crude diketone product. This crude product is of sufficient purity for use in the subsequent step.[4][7]

Quantitative Data:

Parameter	Value	Reference
Scale	5.6 mol	[1]
Yield	94%	[1]
Throughput	~1 kg in 6 hours	[1][4]

Part 2: Synthesis of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid via Haloform Reaction

Rationale: The haloform reaction is a reliable and well-established method for converting methyl ketones to carboxylic acids. In this protocol, a bromine-based haloform reaction is employed for the oxidative cleavage of the diketone intermediate.

Materials:

• 1,1'-(Bicyclo[1.1.1]pentane-1,3-diyl)bis(ethan-1-one) (crude from Part 1)

• Sodium hydroxide (NaOH)

• Bromine (Br2)

• Dioxane

• Dichloromethane (CH2Cl2)

• Ethyl acetate (EtOAc)

• Hydrochloric acid (HCl), aqueous solution

• Water (H2O)

Procedure:

• Reagent Preparation: In a large reaction vessel equipped with an overhead stirrer and a cooling bath, prepare a solution of sodium hydroxide (15.0 equivalents) in water. Cool this solution to 20°C.

• Bromine Addition: Carefully add bromine (7.5 equivalents) dropwise to the sodium hydroxide solution while maintaining the temperature. Stir the resulting mixture for 3 hours.

• Diketone Addition: Cool the mixture to 0°C. Add a solution of the crude diketone (1.0 equivalent) in dioxane dropwise to the reaction mixture.

• Reaction and Work-up: Allow the reaction to stir overnight. After the reaction is complete, perform an aqueous work-up. Extract the mixture with dichloromethane to remove organic impurities.

• Acidification and Extraction: Acidify the aqueous layer with hydrochloric acid. Extract the acidified aqueous layer with ethyl acetate.

• Purification: Combine the ethyl acetate layers and concentrate under reduced pressure to yield the crude bicyclo[1.1.1]pentane-1,3-dicarboxylic acid. Further purification can be achieved by recrystallization.

Quantitative Data:

Parameter	Value	Reference
Scale	1.64 mol	[1]
Yield	Not explicitly stated, but multigram scale achieved	[1][4]
Purity	Sufficient for subsequent transformations	[8]

Safety and Handling Considerations

• [1.1.1]Propellane: This is a highly strained and potentially explosive compound. It should be handled with extreme care, always in solution and under an inert atmosphere.[7] Avoid exposure to air, as this can lead to polymerization.[7] Store solutions of [1.1.1]propellane at low temperatures (-40°C).[7]

• Bromine: Bromine is a highly corrosive and toxic substance. Handle it in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[9]

• Sodium Hydroxide: Sodium hydroxide is a corrosive solid and its solutions can cause severe burns. Wear appropriate PPE when handling.

• General Precautions: Always wear appropriate PPE, including safety glasses, lab coat, and gloves, throughout the entire synthetic procedure.[10][11]

Reaction Mechanism

Caption: Key transformations in the synthesis of BCPD.

Conclusion

The protocol detailed above provides a comprehensive and scalable method for the synthesis of bicyclo[1.1.1]pentane-1,3-dicarboxylic acid, a crucial building block in modern medicinal chemistry. By leveraging the advantages of continuous flow photochemistry and a robust haloform reaction, this approach allows for the efficient production of large quantities of BCPD, thereby facilitating the exploration of this valuable chemical space in drug discovery programs. The insights into the rationale behind the experimental choices and the emphasis on safety are intended to empower researchers to confidently and successfully implement this synthesis in their own laboratories.

References

• Mykhailiuk, P. K., et al. (2021). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). The Journal of Organic Chemistry, 86(20), 14061–14068. [Link]

• Wikipedia. (2023, December 27). [1.1.1]Propellane. [Link]

• Vapourtec. (2021, February 23). A continuous flow synthesis of [1.1.1]propellane and bicyclo[1.1.1]pentane derivatives. [Link]

• Mykhailiuk, P. K., et al. (2021). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). The Journal of Organic Chemistry. [Link]

• Mykhailiuk, P. K. (2021). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). Figshare. [Link]

• Mykhailiuk, P. K., et al. (2021). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). PubMed. [Link]

• Levin, V. V., et al. (2020). Electrophilic Activation of [1.1.1]Propellane for the Synthesis of Nitrogen‐Substituted Bicyclo[1.1.1]pentanes. Angewandte Chemie International Edition, 59(28), 11371-11376. [Link]

• Tymtsunik, A. V., et al. (2019). Copper-Catalyzed Ring Opening of [1.1.1]Propellane with Alkynes: Synthesis of Exocyclic Allenic Cyclobutanes. Organic Letters, 22(1), 149-152. [Link]

• Wang, C., et al. (2023). Synthesis of Diverse Glycosyl Bicyclo[1.1.1]pentanes Enabled by Electrochemical Functionalization of [1.1.1]Propellane. Journal of the American Chemical Society, 145(38), 20958–20968. [Link]

• Mykhailiuk, P. K., et al. (2021). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). ResearchGate. [Link]

• Grokipedia. (n.d.). [1.1.1]Propellane. [Link]

• Wang, H., et al. (2022). A General Synthesis of Complex Bicyclo[1.1.1]pentanes via a Multicomponent Cascade Atom Transfer Radical Addition. CCS Chemistry, 4(10), 3362-3371. [Link]

• Global Safety Management. (n.d.). Safety Data Sheet. [Link]

• Ripenko, V., et al. (2020). Syntheses of bicyclo[1.1.1]pentane‐1,3‐dicarboxylic acid (27). ResearchGate. [Link]

• PJ-3-20. (2016, September 22). Safety Data Sheet. [Link]

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Application Note: Advanced Protocols for Bicyclo[1.1.1]pentane (BCP) Derivative Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Methodologies

Strategic Rationale: The "Escape from Flatland" Paradigm

In contemporary medicinal chemistry, the over-reliance on planar, sp2-hybridized aromatic rings often leads to drug candidates with poor aqueous solubility, high non-specific protein binding, and susceptibility to cytochrome P450-mediated oxidative metabolism. Bicyclo[1.1.1]pentane (BCP) has emerged as a premium, sp3-rich bioisostere for para-substituted arenes, internal alkynes, and tert-butyl groups[1].

By replacing flat aromatic scaffolds with the rigid, three-dimensional propeller-like structure of BCP, drug developers can dramatically improve the physicochemical and pharmacokinetic profiles of target molecules while maintaining the critical 180° linear vector required for receptor binding[2].

Table 1: Physicochemical Impact of BCP Bioisosteric Replacement

Property	para-Substituted Arene	Bicyclo[1.1.1]pentane (BCP)	Mechanistic Causality
Hybridization & Geometry	sp2, Planar (2D)	sp3, Propeller-like (3D)	BCPs disrupt planar π-π stacking, satisfying the "escape from flatland" paradigm[1].
Aqueous Solubility	Poor to Moderate	Significantly Enhanced	Increased sp3 character lowers the crystal lattice energy, improving dissolution thermodynamics[2].
Metabolic Stability	Susceptible to epoxidation	Highly Resistant	The absence of aromatic π-electrons eliminates standard oxidative degradation pathways[1].
Substituent Vector	~180° linear	~180° linear	Maintains the exact spatial trajectory required for target receptor binding[2].

Mechanistic Pathways & Topology

The synthesis of BCP derivatives almost universally relies on the highly strained precursor, [1.1.1]propellane . The central inter-bridgehead C–C bond of propellane possesses an inverted tetrahedral geometry and an elongated bond length of ~1.60 Å. This architecture confers exceptional ring strain (approximately 105 kcal/mol), making the central bond highly susceptible to cleavage via radical addition, nucleophilic attack, or transition-metal oxidative addition[3].

Reaction pathways for the functionalization of [1.1.1]propellane into diverse BCP derivatives.

Protocol 1: Synthesis and Validation of [1.1.1]Propellane

Because [1.1.1]propellane is highly volatile (bp ~37 °C) and rapidly polymerizes into [n]staffanes if concentrated, it must be synthesized and stored as a dilute solution. The following protocol utilizes a low-temperature strain-release methodology[3].

Materials Required:

• 1,1-dibromo-2,2-bis(chloromethyl)cyclopropane

• Methyllithium (1.4 M solution in diethyl ether)

• Anhydrous pentane

• Thiophenol (for titration)

Step-by-Step Methodology:

• Dianion Formation: In a flame-dried, argon-purged Schlenk flask, dissolve 1,1-dibromo-2,2-bis(chloromethyl)cyclopropane in anhydrous pentane. Cool the reaction vessel to -78 °C. Add methyllithium dropwise over 15 minutes.

  • Causality: The strict -78 °C environment is critical. It mitigates the highly exothermic halogen-metal exchange, preventing the premature decomposition of the carbenoid intermediate before cyclization can occur[3].

• Cyclization: Maintain the mixture at -78 °C for 15 minutes, then replace the cooling bath with an ice-water bath (0 °C) and stir for 1 hour.

  • Causality: Warming the reaction provides the necessary activation energy for the intramolecular displacement of the chloride leaving groups, forging the highly strained propellane core[3].

• Isolation via Trap-to-Trap Distillation: Apply a gentle vacuum to transfer the volatile[1.1.1]propellane and solvents into a receiver flask cooled to -196 °C (liquid nitrogen).

  • Causality: Co-distillation with ether/pentane ensures the propellane remains in a stable, dilute solution, preventing spontaneous polymerization[3].

• Self-Validation (Thiophenol Titration): Transfer a 3.0 mL aliquot of the propellane solution to an argon-purged vial. Add a slight excess of thiophenol and stir under ambient room light for 15 minutes.

  • Causality: Thiophenol undergoes a spontaneous, light-initiated radical addition across the central C–C bond, yielding bicyclo[1.1.1]pentyl phenyl sulfide quantitatively. The molarity of the propellane solution can then be precisely calculated via 1 H NMR integration of the BCP-sulfide peaks[3].

Protocol 2: Photoredox-Catalyzed Multicomponent BCP Functionalization

Recent breakthroughs have bypassed traditional, multi-step BCP functionalization by utilizing visible-light photoredox catalysis. This allows for the single-step synthesis of complex 1,3-disubstituted BCPs via Cascade Atom Transfer Radical Addition (CATRA)[4].

Materials Required:

*[1.1.1]Propellane (titrated solution in ether/pentane)

• Alkyl iodide (Radical precursor)

• Electron-deficient alkene (Radical trap)

• 4CzIPN (Organic photocatalyst)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Reaction Assembly: In a Schlenk tube equipped with a magnetic stir bar, combine the alkyl iodide (1.5 equiv), the electron-deficient alkene (1.5 equiv), and 4CzIPN (2.5 mol%). Add the [1.1.1]propellane solution (1.0 equiv) and dilute with DCM to achieve a reaction concentration of ~0.1 M.

  • Causality: 4CzIPN is selected as a metal-free, highly reducing donor-acceptor fluorophore. It is capable of initiating Single Electron Transfer (SET) to cleave the alkyl iodide bond without requiring harsh transition metals[4].

• Irradiation & Radical Propagation: Degas the mixture via the freeze-pump-thaw method, backfill with argon, and irradiate with blue LEDs ( λ = 450 nm) at ambient temperature for 12–24 hours.

  • Causality: Visible light excites 4CzIPN to its triplet state, generating a carbon-centered radical. This radical rapidly attacks the inter-bridgehead bond of propellane. The massive strain release (~105 kcal/mol) acts as the thermodynamic driving force, forming a localized BCP radical[4].

• Cascade Trapping: The newly formed BCP radical is subsequently trapped by the electron-deficient alkene via Knoevenagel-type condensation or Giese addition, completing the multicomponent cascade[4].

• Purification: Concentrate the crude mixture under reduced pressure and purify via standard silica gel flash chromatography.

  • Causality: Because this specific CATRA protocol operates with 100% atom economy and avoids transition metals, the purification process is highly streamlined and does not require metal-scavenging resin treatments[4].

Note on Versatility: This radical-based paradigm is highly modular. By swapping the photocatalyst and radical precursors, researchers can access unsymmetrical BCP ketones via dual nickel/photoredox catalysis[5], or synthesize medicinally vital α -amino BCPs by generating α -amino radicals under similar organophotoredox conditions[6].

References

• One step synthesis of unsymmetrical 1,3-disubstituted BCP ketones via nickel/photoredox-catalyzed [1.1.1]propellane multicomponent dicarbofunctionalization - Chemical Science (RSC Publishing). 5

• [1.1.1]propellane - Organic Syntheses Procedure - Organic Syntheses. 3

• Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes - JACS Au. 1

• A General Synthesis of Complex Bicyclo[1.1.1]pentanes via a Multicomponent Cascade Atom Transfer Radical Addition - CCS Chemistry. 4

• α -Amino bicycloalkylation through organophotoredox catalysis - RSC Publishing. 6

• 1,2-Difunctionalized bicyclo[1.1.1]pentanes: Long–sought-after mimetics for ortho/meta-substituted arenes - PNAS. 2

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• 4. chinesechemsoc.org [chinesechemsoc.org]
• 5. One step synthesis of unsymmetrical 1,3-disubstituted BCP ketones via nickel/photoredox-catalyzed [1.1.1]propellane multicomponent dicarbofunctionalization - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 6. pubs.rsc.org [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Photochemical BCP Synthesis

Welcome to the Photochemical Bicyclo[1.1.1]pentane (BCP) Synthesis Support Center. BCPs are premier bioisosteres for para-substituted phenyl rings, tert-butyl groups, and internal alkynes, offering enhanced metabolic stability and aqueous solubility in drug discovery (1)[1]. However, the strain-release photochemical functionalization of the highly volatile [1.1.1]propellane precursor presents unique mechanistic and operational challenges (2)[2]. This guide provides validated protocols, mechanistic troubleshooting, and empirical data to ensure robust, scalable BCP synthesis.

Section 1: Mechanistic Workflow & Catalytic Cycle

Understanding the causality of the photoredox cycle is critical for troubleshooting. The reaction relies on the generation of an open-shell radical intermediate that adds across the highly strained central C–C bond of [1.1.1]propellane.

Photoredox catalytic cycle for strain-release functionalization of[1.1.1]propellane.

Section 2: Self-Validating Experimental Protocol

Standard Operating Procedure: Visible Light-Triggered Cascade Atom Transfer Radical Addition (CATRA)

Causality Check: This protocol utilizes an organic dye (4CzIPN) to initiate a radical chain process. The slow, controlled generation of radicals prevents the buildup of the BCP radical, mitigating unwanted oligomerization (1)[1].

Step 1: Propellane Titration (Critical Quality Attribute) Why: [1.1.1]Propellane degrades rapidly via polymerization and ether cleavage. Using an assumed concentration guarantees stoichiometric failure.

• Withdraw 100 µL of the [1.1.1]propellane stock solution (stored in Et₂O/cyclohexane at -40 °C).

• Add to a standardized solution of thiophenol in CDCl₃ containing an internal standard (e.g., 1,3,5-trimethoxybenzene).

• Irradiate with a 365 nm UV lamp for 5 minutes to force quantitative radical addition.

• Integrate the bridgehead BCP proton by ¹H NMR to determine the exact molarity.

Step 2: Reaction Assembly

• In an argon-filled glovebox, charge a Schlenk tube with the alkene (1.5 equiv), alkyl iodide (1.5 equiv), and 4CzIPN (2.5 mol%).

• Add the freshly titrated [1.1.1]propellane solution (1.0 equiv, typically 0.1 M to 0.2 M).

• Dilute with anhydrous CH₂Cl₂ to achieve a final propellane concentration of 0.1 M. Self-Validation Check: If the solution turns cloudy upon dilution, moisture has compromised the catalyst or reagents; discard and restart.

Step 3: Degassing & Irradiation

• Seal the tube, remove from the glovebox, and subject to three freeze-pump-thaw cycles. Oxygen quenches the excited state photocatalyst (PC*), halting initiation.

• Irradiate with 467 nm blue LEDs at 25 °C for 12 hours. Ensure vigorous stirring to maximize the irradiated surface area.

Section 3: Quantitative Data & Benchmarking

Use the following table to select the optimal catalytic system based on your target scale and available equipment.

Photocatalytic System	Light Source	Propellane Eq.	Reaction Mode	Typical Yield	Primary Advantage
4CzIPN (2.5 mol%)	467 nm Blue LED	1.0 - 1.5	Batch (0.1 - 1 mmol)	75 - 90%	Metal-free, high atom economy
Ir(ppy)₃ (1.0 mol%)	450 nm Blue LED	1.5 - 2.0	Batch (0.5 - 2 mmol)	65 - 85%	Broad functional group tolerance
Direct UV (No PC)	365 nm UV Lamp	2.0 - 3.0	Continuous Flow (>10g)	50 - 60%	Highly scalable, low catalyst cost

Section 4: Troubleshooting Guides & FAQs

Q1: Why is my isolated yield of the 1,3-disubstituted BCP consistently below 20%, with a sticky white residue forming in the reactor? Causality: The sticky residue is poly-[1.1.1]propellane (commonly known as staffanes). This oligomerization occurs when the rate of addition of the intermediate bridgehead BCP radical to another propellane molecule outcompetes the rate of radical trapping (e.g., halogen atom transfer) (3)[3]. Solution: Decrease the steady-state concentration of [1.1.1]propellane. Instead of adding all the propellane at the start, use a syringe pump to slowly add the propellane stock solution over 4-6 hours. Additionally, ensure your trapping agent (e.g., alkyl halide or HAT donor) is present in excess.

Q2: Upon scaling up the photochemical ATRA reaction from 0.1 mmol to 5.0 mmol in a batch reactor, the reaction stalls at 40% conversion. How can I drive this to completion? Causality: The Beer-Lambert law dictates that light transmittance decays exponentially with path length. In larger batch reactors, the highly absorptive photocatalyst at the edges absorbs all the photons, leaving the center of the reactor dark (poor photon flux). Solution: Transition to a continuous flow photochemical reactor (4)[4]. Flow chemistry uses narrow tubing (e.g., FEP tubing, 0.75 mm ID), ensuring uniform light penetration, efficient generation of the excited state photocatalyst, and drastically reduced reaction times.

Q3: My propellane stock solution seems to lose reactivity after a few days, even when stored in the freezer. How do I ensure reproducible stoichiometry? Causality: [1.1.1]Propellane is highly volatile (bp ~37 °C) and prone to spontaneous polymerization or ether cleavage if acidic impurities are present in the solvent (4)[4]. Solution: Store as a dilute solution (0.2 - 0.5 M) in a non-nucleophilic, dry solvent mixture (e.g., Et₂O/cyclohexane) at -40 °C. Never use glass joints with acidic grease. Critically, always perform the thiophenol titration (detailed in Step 1 of the protocol) immediately prior to setting up the photoredox reaction.

Troubleshooting logic tree for diagnosing and resolving low yields in BCP synthesis.

References

• Title: A General Synthesis of Complex Bicyclo[1.1.
• Title: A General Route to Bicyclo[1.1.
• Title: Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP)
• Title: Photochemical Synthesis of Bicyclo[1.1.
• Source: University of Oxford (Anderson Group)

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Technical Support Center: Overcoming Metabolic Instability with BCP Bioisosteres

Welcome to the technical support center for the application of bicyclo[1.1.1]pentane (BCP) bioisosteres in overcoming metabolic instability. This guide is designed for researchers, scientists, and drug development professionals. Here, we will delve into the common challenges and frequently asked questions encountered during the experimental process of leveraging BCP to enhance the metabolic stability of drug candidates.

Introduction: The Challenge of Metabolic Instability

In drug discovery, metabolic instability is a significant hurdle that can lead to the failure of promising drug candidates.[1] It refers to the susceptibility of a compound to be broken down by metabolic enzymes, primarily in the liver.[2][3] This biotransformation can result in rapid clearance from the body, reducing the drug's exposure and therapeutic effect.[1][4] Consequently, a compound with poor metabolic stability may require higher or more frequent dosing, increasing the risk of off-target effects and patient non-compliance.[2]

Bicyclo[1.1.1]pentane (BCP): A 3D Solution to a "Flat" Problem

A common strategy to improve metabolic stability is to modify the chemical structure of a lead compound to block sites of metabolism.[4] One of the most successful approaches in recent years has been the use of bioisosteres, which are chemical substituents with similar physical or chemical properties that produce broadly similar biological properties.[5]

Bicyclo[1.1.1]pentane (BCP) has emerged as a powerful bioisostere for aromatic rings (like para-substituted phenyl groups) and bulky aliphatic groups (like tert-butyl).[6][7] Aromatic rings are frequently sites of metabolic attack by cytochrome P450 (CYP) enzymes.[8] By replacing a "flat," two-dimensional phenyl ring with the rigid, three-dimensional BCP scaffold, researchers can often block this metabolic pathway, thereby enhancing the compound's stability.[9][10][11] This substitution has been shown to improve not only metabolic stability but also other critical drug-like properties such as solubility and permeability.[7][9][12]

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might encounter when synthesizing, incorporating, and evaluating BCP-containing compounds.

Issue 1: Low Yield or Failed Synthesis of BCP-Containing Molecules

Symptoms:

• Low or no desired product formation in reactions aimed at incorporating the BCP moiety.

• Complex reaction mixtures with multiple unidentified byproducts.

Potential Causes & Solutions:

Potential Cause	Scientific Rationale	Troubleshooting Steps
Instability of [1.1.1]Propellane Precursor	[1.1.1]Propellane, a common starting material for BCP synthesis, is highly strained and reactive, making it prone to polymerization or undesired side reactions if not handled correctly.[13]	1. Use Freshly Prepared or Properly Stored Propellane: Whenever possible, use a freshly prepared solution of [1.1.1]propellane. If using a stored solution, ensure it has been kept under an inert atmosphere and at a low temperature.[14] 2. Consider Alternative BCP Building Blocks: Explore the use of more stable, pre-functionalized BCP building blocks, which can circumvent the need to handle [1.1.1]propellane directly.[14]
Suboptimal Reaction Conditions for BCP Incorporation	The unique three-dimensional structure and reactivity of BCP precursors may require different reaction conditions compared to their aromatic counterparts. Standard cross-coupling conditions, for instance, may not be optimal.	1. Optimize Catalyst and Ligand: For cross-coupling reactions, screen a variety of catalysts and ligands to find a combination that is effective for the specific BCP substrate.[13] 2. Adjust Solvent and Temperature: Experiment with different solvents and reaction temperatures. The solubility and stability of the BCP reagents and intermediates can be highly dependent on these parameters.
Steric Hindrance	The rigid and bulky nature of the BCP cage can sterically hinder the approach of reagents to the reaction center, leading to incomplete reactions.[15]	1. Employ Less Bulky Reagents: If possible, use smaller, less sterically demanding reagents. 2. Increase Reaction Time or Temperature: In some cases, providing more energy (higher temperature) or allowing the reaction to proceed for a longer duration can overcome the steric barrier.

Issue 2: Unexpectedly Low Metabolic Stability of the BCP-Containing Analog

Symptom:

• In vitro metabolic stability assays (e.g., using liver microsomes or hepatocytes) show that the BCP-containing compound is still rapidly metabolized.

Potential Causes & Solutions:

Potential Cause	Scientific Rationale	Troubleshooting Steps
Metabolism at a Different Site	While the BCP may have successfully blocked metabolism at the intended site (e.g., the aromatic ring it replaced), the metabolic enzymes may now be targeting another susceptible position on the molecule.	1. Metabolite Identification Studies: Perform metabolite identification studies using high-resolution mass spectrometry (HRMS) to determine the structure of the metabolites.[1] This will pinpoint the new site of metabolism. 2. Targeted Structural Modification: Once the new metabolic "hotspot" is identified, make further chemical modifications at that position to block metabolism.
Incorrect Bioisosteric Replacement Strategy	The BCP was placed in a position where it does not effectively shield the molecule from metabolic attack or where the original group was not the primary site of metabolism.	1. Re-evaluate the Metabolic Profile of the Parent Compound: Ensure you have a clear understanding of the primary metabolic pathways of the original molecule. 2. Computational Modeling: Use in silico tools to predict sites of metabolism on both the parent compound and the BCP analog to guide a more rational design strategy.[16]
Assay-Specific Issues	The observed instability may be an artifact of the in vitro assay conditions rather than a true reflection of the compound's metabolic fate.	1. Vary Incubation Times: For very stable compounds, a short incubation time may not be sufficient to accurately measure their low rate of metabolism.[17] 2. Use Different In Vitro Systems: Compare results from different systems, such as liver microsomes and hepatocytes, as they contain different complements of metabolic enzymes.[1][18]

Frequently Asked Questions (FAQs)

Q1: How do I choose between a BCP, a tert-butyl group, or another phenyl ring bioisostere?

A1: The choice of bioisostere depends on several factors, including the specific goals of your drug design program.

• BCP vs. tert-butyl: BCP is often a superior choice to a tert-butyl group when aiming to improve metabolic stability.[7] The C-H bonds in a BCP are generally stronger and less susceptible to oxidative metabolism compared to those in a tert-butyl group. Additionally, BCPs can offer improved solubility and a more rigid exit vector for substituents.

• BCP vs. other phenyl bioisosteres (e.g., cubane, bicyclo[2.2.2]octane): BCP is often favored due to its relatively straightforward synthesis and its ability to closely mimic the geometry of a para-substituted phenyl ring.[7] It is also less lipophilic than many other three-dimensional scaffolds, which can be advantageous for improving solubility.[7]

Q2: What is the best way to experimentally validate the increased metabolic stability of my BCP-containing compound?

A2: A standard and reliable method is to perform an in vitro metabolic stability assay using liver microsomes or hepatocytes.[1][18][19]

Experimental Workflow for Metabolic Stability Assay:

Caption: Workflow for an in vitro metabolic stability assay.

The key parameters to determine are the half-life (t½) and the intrinsic clearance (CLint). A longer half-life and lower intrinsic clearance for the BCP analog compared to the parent compound indicate improved metabolic stability.[18]

Q3: Can the incorporation of a BCP moiety negatively impact other drug-like properties?

A3: While BCPs often improve properties like metabolic stability and solubility, it is crucial to assess their impact on other parameters.

• Biological Activity: The change in geometry from a planar phenyl ring to a 3D BCP can alter the binding affinity of the molecule to its target. It is essential to re-evaluate the biological potency of the BCP analog.

• Permeability: In some cases, the increased rigidity and size of the BCP could potentially reduce membrane permeability. This should be experimentally assessed using assays such as the Caco-2 permeability assay.

• Toxicity: While BCPs are generally considered to be metabolically robust, it is still important to evaluate the potential for any unique toxicity associated with the BCP-containing compound.

Q4: Are there any known challenges with the scale-up synthesis of BCP-containing compounds for later-stage development?

A4: Yes, the synthesis of BCPs on a large scale can present challenges. The use of the highly reactive and volatile [1.1.1]propellane is a significant concern for process chemistry.[13] However, the field is rapidly advancing, with new synthetic methods being developed that use more stable and easier-to-handle precursors.[11] It is advisable to consult with a process chemist early in the development of a BCP-containing drug candidate to devise a scalable synthetic route.

Concluding Remarks

The use of BCP bioisosteres is a powerful strategy for overcoming metabolic instability in drug discovery. By understanding the potential challenges and employing the troubleshooting strategies outlined in this guide, researchers can more effectively leverage this innovative approach to design drug candidates with improved pharmacokinetic profiles. As with any drug design strategy, a multi-parameter optimization approach is crucial to ensure that improvements in metabolic stability do not come at the expense of other essential drug-like properties.

References

• Di, L. (2019). Metabolic stability for drug discovery and development: pharmacokinetic and biochemical challenges. PubMed. Available at: [Link]

• Gajula, S. N., et al. (2021). Drug metabolic stability in early drug discovery to develop potential lead compounds. PubMed. Available at: [Link]

• Fang, Z., et al. (2024). The Application of Bicyclo[1.1.1]pentane as a Bioisostere of the Phenyl Ring in Pharmaceutical Chemistry. Semantic Scholar. Available at: [Link]

• Reddy, V. V., et al. (2021). In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. IntechOpen. Available at: [Link]

• Stepan, A. F., et al. (2012). Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor. ResearchGate. Available at: [Link]

• Lok, H., et al. (2023). Isosteric 3D Bicyclo[1.1.1]Pentane (BCP) Core-Based Lipids for mRNA Delivery and CRISPR/Cas Gene Editing. PMC. Available at: [Link]

• Kim, E., et al. (2023). Significance, challenges and strategy for accessing multi-substituted.... ResearchGate. Available at: [Link]

• BioIVT. (2025). How to Conduct an In Vitro Metabolic Stability Study. BioIVT. Available at: [Link]

• Di, L. (2009). Metabolic Stability for Drug Discovery and Development. Semantic Scholar. Available at: [Link]

• Varma, M. V., et al. (2006). In Silico Metabolism Studies in Drug Discovery: Prediction of Metabolic Stability. ACS Publications. Available at: [Link]

• Burton, K. I., & MacMillan, D. W. C. (2025). Rapid access to 3-substituted bicyclo[1.1.1]pentanes. Macmillan Group. Available at: [Link]

• Brandish, P. E., et al. (2010). Rapid and Quantitative Measurement of Metabolic Stability without Chromatography or Mass Spectrometry. PMC. Available at: [Link]

• BioIVT. (n.d.). In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes. BioIVT. Available at: [Link]

• Merck Millipore. (n.d.). Metabolic Stability Assays. Merck Millipore. Available at: [Link]

• Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery. Nuvisan. Available at: [Link]

• O'Connor, D., et al. (2017). Implementation of A Novel Ultra Fast Metabolic Stability Analysis Method Using Exact Mass TOF-MS. Taylor & Francis. Available at: [Link]

• Obach, R. S., et al. (2015). Metabolic Stability Screen for Drug Discovery Using Cassette Analysis and Column Switching. ResearchGate. Available at: [Link]

• Shire, B. R., & Anderson, E. A. (2023). Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes. JACS Au. Available at: [Link]

• Shire, B. R., & Anderson, E. A. (2023). Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes. PMC. Available at: [Link]

• Stepan, A. F., et al. (2020). Synthetic Studies of 2,2‐Difluorobicyclo[1.1.1]pentanes (BCP‐F2): The Scope and Limitation of Useful Building Blocks for Medicinal Chemists. ResearchGate. Available at: [Link]

• Dent, M., et al. (2024). (Bio)isosteres of ortho- and meta-substituted benzenes. PMC. Available at: [Link]

• Goralski, O. L., et al. (2023). Rapid Access to 2-Substituted Bicyclo[1.1.1]pentanes. Macmillan Group - Princeton University. Available at: [Link]

• Domainex. (2024). Synthesis in Review: New Benzophenone Bioisosteres and a Pyridine Regiodivergent Arylation. Domainex. Available at: [Link]

• Li, Z., et al. (2025). A General Synthesis of Complex Bicyclo[1.1.1]pentanes via a Multicomponent Cascade Atom Transfer Radical Addition. CCS Chemistry - Chinese Chemical Society. Available at: [Link]

• Fernández-Soto, M., & Molander, G. A. (2023). Enantioselective synthesis of chiral BCPs. Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews. Available at: [Link]

• Dahms, H. U. (2017). Challenges in Medicinal Chemistry. Jacobs Publishers. Available at: [Link]

• Domainex. (2023). Synthesis of bicyclo[1.1.1]pentanes and ortho-difunctionalised arenes. Domainex. Available at: [Link]

• Wang, Y., et al. (2024). BCPs as benzene bioisosteres in medicinal chemistry and methods for the.... ResearchGate. Available at: [Link]

• Wouters, A., et al. (2021). Phenyl bioisosteres in medicinal chemistry: discovery of novel γ-secretase modulators as a potential treatment for Alzheimer's disease. PMC. Available at: [Link]

• van der Velden, T. J. M., et al. (2023). Product Validation and Stability Testing of Pharmacy Compounded Cholic Acid Capsules for Dutch Patients with Rare Bile Acid Synthesis Defects. MDPI. Available at: [Link]

• Słoczyńska, K., et al. (2019). Metabolic stability and its role in the discovery of new chemical entities. ResearchGate. Available at: [Link]

• Jain, A., & Chella, N. (2020). Cutting-Edge Approaches for Addressing Solubility Challenges in BCS Class II and IV Pharmaceuticals. AAPS. Available at: [Link]

• Fixinc. (2025). What are some common challenges in implementing a Business Continuity Plan?. Fixinc. Available at: [Link]

• Kim, S., et al. (2025). Autonomous Bioisosteric Replacement for Multi-Property Optimization in Drug Design. arXiv. Available at: [Link]

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Bicyclo[1.1.1]pentane Derivatives: A Technical Support Guide to Purification

Welcome to the technical support center for the purification of Bicyclo[1.1.1]pentane (BCP) derivatives. As a uniquely rigid and three-dimensional scaffold, BCPs are increasingly utilized in drug discovery and materials science as bioisosteres for phenyl rings and other functional groups.[1][2] This has led to a surge in the development of novel BCP-containing molecules. However, the distinct physicochemical properties of these compounds, such as their often-high volatility and unique polarity, can present challenges during purification.

This guide provides practical, field-proven insights into the most common purification techniques for BCP derivatives. We will delve into the causality behind experimental choices and offer robust troubleshooting strategies to address specific issues you may encounter at the bench.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions and concerns regarding the purification of BCP derivatives.

Q1: My BCP derivative seems to be disappearing during solvent removal. What's happening and how can I prevent it?

A1: This is a classic issue when working with low molecular weight BCP derivatives, which can be surprisingly volatile. The rigid, compact structure of the BCP core contributes to this property. To mitigate loss of product:

• Avoid high vacuum and excessive heat during rotary evaporation. Use a lower temperature and gently apply vacuum.

• Consider co-evaporation with a high-boiling point solvent. Adding a small amount of a solvent like toluene or xylenes can help to "chase" your more volatile compound during evaporation, reducing its loss.

• For highly volatile compounds, consider alternative purification methods that do not require a dry-down step, such as preparative gas chromatography (GC) or sublimation.

• When using a rotary evaporator, ensure the bump trap is clean and consider cooling it with a dry ice/acetone bath to trap any volatilized product.

Q2: I'm having trouble separating my desired BCP product from a very similar impurity by column chromatography. What can I do?

A2: Co-elution of closely related BCP derivatives is a common challenge. Here are several strategies to improve separation:

• Optimize your solvent system. A slight change in the polarity of your eluent can have a significant impact on resolution. Try adding a small percentage of a third solvent with a different polarity (e.g., a small amount of methanol in a hexane/ethyl acetate system).

• Change the stationary phase. If silica gel isn't providing adequate separation, consider using a different stationary phase like alumina (basic or neutral) or a bonded-phase silica (e.g., C18 for reversed-phase chromatography).

• Employ a shallower solvent gradient. If using automated flash chromatography, a shallower gradient will increase the resolution between closely eluting compounds.

• Consider preparative HPLC. For difficult separations, preparative High-Performance Liquid Chromatography (HPLC) offers significantly higher resolving power than standard flash chromatography.

Q3: My BCP derivative appears to be decomposing on the silica gel column. How can I avoid this?

A3: Some BCP derivatives, particularly those with sensitive functional groups, can be unstable on acidic silica gel.

• Neutralize your silica gel. You can prepare a slurry of silica gel in your desired solvent system and add a small amount of a base, such as triethylamine (typically 0.1-1% by volume), to neutralize the acidic sites.

• Use a different stationary phase. Alumina (neutral or basic) or Florisil® can be good alternatives for acid-sensitive compounds.

• Minimize contact time. Run the column as quickly as possible without sacrificing separation to reduce the time your compound is in contact with the stationary phase.

Q4: How do I remove residual palladium catalyst from my BCP cross-coupling reaction?

A4: Palladium residues are a common and often problematic impurity. Here are several effective methods for their removal:

• Filtration through Celite®. A simple and often effective first step is to dilute the reaction mixture with a suitable solvent and filter it through a pad of Celite®. This will remove a significant portion of the precipitated palladium.[3][4]

• Metal Scavengers. There are numerous commercially available solid-supported scavengers with functional groups (e.g., thiols, amines) that chelate palladium. These can be stirred with the reaction mixture and then filtered off.

• Aqueous Washes. For some palladium species, extraction with an aqueous solution of a chelating agent like EDTA or a dilute acid can be effective.

• Specialized Chromatography. In some cases, specific types of silica gel or other stationary phases are designed for metal scavenging.

Part 2: Troubleshooting Guides for Specific Purification Techniques

This section provides in-depth troubleshooting for common purification methods used for BCP derivatives.

Silica Gel Column Chromatography

Silica gel chromatography is the most common purification technique for BCP derivatives.[3] However, their unique properties can lead to specific challenges.

Troubleshooting Common Chromatography Issues

Problem	Potential Cause	Troubleshooting Steps & Rationale
Product is volatile and is lost during purification.	The BCP derivative has a low boiling point and high vapor pressure.	- Use a solvent system with a lower boiling point to facilitate gentle removal. - Keep fractions cool. - During solvent removal, use a cold trap on the rotary evaporator.
Co-elution with a non-polar impurity.	The impurity has a similar polarity to the BCP derivative.	- Try a less polar solvent system to increase retention and improve separation. - Consider using a different stationary phase with different selectivity, such as alumina.
Product streaks or "tails" on the TLC plate and column.	The compound is interacting too strongly with the acidic silanol groups on the silica.	- Add a small amount of a polar modifier like triethylamine or acetic acid to the eluent to compete for the active sites on the silica.
No product elutes from the column.	The compound may have decomposed on the silica or is irreversibly adsorbed.	- First, test the stability of your compound on a small amount of silica gel before committing to a large-scale purification. - If unstable, switch to a more inert stationary phase like neutral alumina.

Experimental Protocol: Deactivating Silica Gel for Sensitive BCP Derivatives

• Prepare the Slurry: In a fume hood, weigh out the required amount of silica gel into a beaker.

• Add the Eluent: Add the chosen eluent (e.g., a mixture of hexanes and ethyl acetate) to the silica gel to form a slurry.

• Add Triethylamine: Add triethylamine (Et₃N) to the slurry to a final concentration of 0.5-1% (v/v). The triethylamine will neutralize the acidic silanol groups on the silica surface, preventing the degradation of acid-sensitive compounds.

• Stir: Stir the slurry for 15-20 minutes to ensure complete neutralization.

• Pack the Column: Pack the column with the neutralized silica gel slurry as you normally would.

Logical Workflow for BCP Chromatography

Sources

• 1. Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up Bicyclo[1.1.1]pentane Production

Welcome to the technical support center for the synthesis and scale-up of bicyclo[1.1.1]pentanes (BCPs). This resource is designed for researchers, medicinal chemists, and process development scientists to address common challenges and provide practical guidance for incorporating this valuable bioisostere into your research and development programs. BCPs are increasingly recognized as important motifs in drug discovery for their ability to replace aromatic rings, thereby improving physicochemical properties such as solubility and metabolic stability.[1][2][3] This guide provides in-depth answers to frequently asked questions and detailed troubleshooting for common issues encountered during the synthesis and scale-up of BCPs.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to bicyclo[1.1.1]pentanes?

A1: The majority of synthetic routes to BCPs rely on the highly strained and reactive intermediate, [1.1.1]propellane.[4][5] The core strategy involves the cleavage of the central C-C bond of propellane by various reagents to form 1,3-disubstituted BCPs. Key approaches include:

• Radical Addition: This is a widely used method where a radical species adds to the central bond of [1.1.1]propellane, generating a bridgehead BCP radical that can be trapped.[4][5] Photoredox catalysis has emerged as a powerful tool for generating the initial radicals under mild conditions.[4][6]

• Nucleophilic Addition: Organometallic reagents, such as Grignard reagents, can add to [1.1.1]propellane to form BCP-metal species, which can then be functionalized.[7][8]

• Photochemical Reactions: Light-mediated reactions, particularly in flow chemistry setups, have proven effective for the large-scale synthesis of BCP derivatives.[1][9][10][11][12][13][14] A notable example is the photochemical addition of diacetyl to propellane to produce a diketone precursor to BCP-1,3-dicarboxylic acid.[1][10][11]

• Propellane-Free Routes: While less common, methods that avoid the direct use of [1.1.1]propellane are being developed to address its challenging handling.[15][16] These can involve intramolecular diradical couplings or carbene-mediated ring expansions.[15][16]

Q2: What is the "[1.1.1]propellane problem" and how can it be addressed?

A2: The "[1.1.1]propellane problem" refers to the challenges associated with the synthesis, isolation, and storage of [1.1.1]propellane.[4][17] It is a volatile and highly reactive compound that requires cryogenic storage and careful handling under an inert atmosphere.[17][18] These properties make its large-scale use in industrial settings problematic.

Several strategies have been developed to mitigate this issue:

• In-situ Generation: Generating [1.1.1]propellane in the same pot where it will be consumed avoids the need for its isolation and storage.

• Continuous Flow Synthesis: Flow chemistry offers a robust solution for the on-demand generation and immediate use of [1.1.1]propellane in a closed system.[9][19][20][21] This approach enhances safety and scalability.[9][21] A continuous flow process can yield solutions of [1.1.1]propellane that are directly derivatized into various BCP species.[19][20]

• Stable Propellane Precursors: Research is ongoing to develop stable, crystalline alternatives to [1.1.1]propellane that can be more easily handled and stored.[17]

Q3: What are the key safety precautions when working with [1.1.1]propellane?

A3: Due to its high reactivity and volatility, strict safety measures are essential when working with [1.1.1]propellane.[22]

• Inert Atmosphere: All manipulations should be carried out under an inert atmosphere (e.g., argon or nitrogen) to prevent reactions with oxygen and moisture.[18]

• Low Temperatures: [1.1.1]propellane solutions should be stored and handled at low temperatures, typically in a freezer.[17]

• Adequate Ventilation: Work should be conducted in a well-ventilated fume hood.[22]

• Personal Protective Equipment (PPE): Appropriate PPE, including safety glasses, lab coat, and gloves, must be worn.[22]

• Avoid Ignition Sources: Keep away from heat, sparks, and open flames.[22]

• Flow Chemistry: Whenever possible, utilize continuous flow setups for the generation and reaction of [1.1.1]propellane to minimize exposure and enhance control.[9][21]

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis and scale-up of BCPs.

Issue 1: Low Yield in Propellane-Based Reactions

Potential Causes & Solutions:

• Cause: Degradation of [1.1.1]propellane stock solution.

  • Explanation: [1.1.1]propellane is unstable and can degrade over time, even when stored at low temperatures.[17]

  • Solution: Use freshly prepared [1.1.1]propellane or titrate the stock solution before use to determine its exact concentration. For scalable and reproducible results, consider implementing a continuous flow setup for on-demand generation.[19][20]

• Cause: Inefficient radical initiation in photochemical reactions.

  • Explanation: The choice of light source and reaction setup is critical for photochemical reactions.

  • Solution: Ensure the wavelength of your light source is appropriate for the photocatalyst or reactants. For instance, a 365 nm LED has been successfully used for the photochemical reaction of propellane with diacetyl.[1][10] For larger scale reactions, a flow reactor with a high-capacity UV source can significantly improve efficiency.[23]

• Cause: Competing side reactions.

  • Explanation: The high reactivity of [1.1.1]propellane can lead to undesired side reactions.

  • Solution: Optimize reaction conditions such as temperature, concentration, and stoichiometry. In some cases, using a slight excess of the trapping reagent can improve the yield of the desired BCP product.

Issue 2: Difficulty in Purifying BCP Derivatives

Potential Causes & Solutions:

• Cause: Similar polarity of the product and byproducts.

  • Explanation: Purification by column chromatography can be challenging if the desired BCP derivative has a similar polarity to starting materials or byproducts.

  • Solution:

    • Crystallization: If the product is a solid, crystallization can be an effective purification method.

    • Distillation: For volatile BCP derivatives, distillation under reduced pressure may be a viable option.[13]

    • Derivatization: Consider converting the BCP product into a derivative with significantly different polarity for easier separation, followed by removal of the derivatizing group. For example, converting a carboxylic acid to an ester.[1][10]

• Cause: Product instability on silica gel.

  • Explanation: Some functionalized BCPs may be sensitive to the acidic nature of silica gel.

  • Solution: Use deactivated silica gel or an alternative stationary phase like alumina. Alternatively, a non-chromatographic purification method should be explored.

Issue 3: Challenges in Functionalizing the BCP Core

Potential Causes & Solutions:

• Cause: Difficulty in functionalizing the bridge C-H bonds.

  • Explanation: While bridgehead functionalization is common, modifying the bridge (C2) position is more challenging due to the high strength of the C-H bond.[4][24][25]

  • Solution: Specialized methods are required for bridge functionalization. Recent advances include radical C-H abstraction followed by cross-coupling reactions.[24][25] Rhodium-catalyzed C-H functionalization using donor/acceptor carbenes has also been reported.[4]

• Cause: Limited availability of multisubstituted BCPs.

  • Explanation: Synthesizing BCPs with multiple and diverse substituents can be complex and often requires lengthy synthetic sequences.[3][16]

  • Solution: Explore multicomponent reactions that allow for the one-pot synthesis of complex BCPs from simple starting materials.[26][27] Cascade atom transfer radical addition (CATRA) is a promising strategy in this regard.[26][27]

Visualizing the BCP Synthesis Workflow

A general workflow for the synthesis of BCPs starting from the generation of [1.1.1]propellane is depicted below.

Caption: A generalized workflow for Bicyclo[1.1.1]pentane (BCP) synthesis.

Key Reaction Parameters for Scale-Up

When scaling up BCP synthesis, several parameters need careful consideration and optimization.

Parameter	Laboratory Scale (mg-g)	Pilot/Production Scale (kg)	Key Considerations
[1.1.1]Propellane Source	Batch synthesis, stored solution	Continuous flow, in-situ generation	Safety, reproducibility, and handling of large quantities of a reactive intermediate.[9][19][20][21]
Reaction Solvent	Standard laboratory solvents (e.g., Et2O, THF)	Cost-effective, easily recoverable, and safe solvents.	Solvent recovery and waste management become critical at a larger scale.
Temperature Control	Cryobath, ice bath	Jacketed reactors with precise temperature control	Maintaining optimal reaction temperature is crucial for selectivity and yield.
Reaction Time	Typically hours to days	Optimized for throughput, often shorter in flow reactors	Flow chemistry can significantly reduce reaction times.[1][10]
Purification Method	Column chromatography	Crystallization, distillation, extraction	Chromatography is often not feasible or cost-effective for large quantities.[13]
Photochemistry Setup	Batch photoreactor with mercury lamp	Flow photoreactor with high-power LEDs	Flow reactors provide better light penetration and temperature control for scalability.[1][10][11][23]

Experimental Protocol: Large-Scale Synthesis of 1,1'-(Bicyclo[1.1.1]pentane-1,3-diyl)bis(ethan-1-one) via Flow Photochemistry

This protocol is adapted from a published procedure for the kilogram-scale synthesis of a key BCP intermediate.[1][10][11]

Materials:

• [1.1.1]Propellane solution (e.g., 0.7 M in a suitable solvent)

• Diacetyl ((MeCO)2)

• Diethyl ether (Et2O) or other suitable solvent

• Flow photoreactor equipped with a 365 nm LED light source

• Pumps for delivering reagents

• Collection vessel

• Rotary evaporator

Procedure:

• Prepare a solution of [1.1.1]propellane (1.0 equivalent) in a suitable solvent.

• Prepare a degassed solution of diacetyl (1.0 equivalent) in the same solvent.

• Combine the two solutions.

• Pump the reaction mixture through the flow photoreactor at a defined flow rate (e.g., ~30 mL/min). The flow rate should be optimized based on the reactor volume and light intensity to ensure complete reaction.

• Irradiate the reaction mixture with the 365 nm LED light source as it passes through the reactor.

• Collect the product mixture exiting the reactor.

• Concentrate the collected solution under reduced pressure using a rotary evaporator to obtain the crude product, 1,1'-(bicyclo[1.1.1]pentane-1,3-diyl)bis(ethan-1-one).

• The crude product can often be used in the next step without further purification, or it can be purified by distillation or crystallization if necessary.

This flow chemistry approach has been demonstrated to produce approximately 1 kg of the diketone product within a 6-hour period.[1][10][11]

Decision Tree for BCP Synthesis Strategy

Sources

• 1. Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An Insight into Non‐Covalent Interactions on the Bicyclo[1.1.1]pentane Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis of Bicyclo[1.1.1]pentane (BCP)-Based Straight-Shaped Diphosphine Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. macmillan.princeton.edu [macmillan.princeton.edu]
• 7. Enantioselective Synthesis of α-Chiral Bicyclo[1.1.1]pentanes via Multicomponent Asymmetric Allylic Alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Enantioselective synthesis of chiral BCPs - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D3QO01631E [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Light-enabled scalable synthesis of bicyclo[1.1.1]pentane halides and their functionalizations - PMC [pmc.ncbi.nlm.nih.gov]
• 14. chemrxiv.org [chemrxiv.org]
• 15. researchgate.net [researchgate.net]
• 16. Propellane-free access to bicyclo[1.1.1]pentanes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Development of novel bicyclo[1.1.1]pentanes (BCP) bioisosteres from bench stable | Postgraduate study | Loughborough University [lboro.ac.uk]
• 18. grokipedia.com [grokipedia.com]
• 19. vapourtec.com [vapourtec.com]
• 20. A continuous flow synthesis of [1.1.1]propellane and bicyclo[1.1.1]pentane derivatives - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 21. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 22. aksci.com [aksci.com]
• 23. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 24. macmillan.princeton.edu [macmillan.princeton.edu]
• 25. Rapid Access to 2-Substituted Bicyclo[1.1.1]pentanes - PMC [pmc.ncbi.nlm.nih.gov]
• 26. chinesechemsoc.org [chinesechemsoc.org]
• 27. chemrxiv.org [chemrxiv.org]

Technical Support Center: Mitigating Amide Hydrolysis with Bicyclo[1.1.1]pentane

Welcome to the technical support center for the application of bicyclo[1.1.1]pentane (BCP) as a strategic tool to mitigate amide hydrolysis in drug discovery and development. This resource is designed for researchers, medicinal chemists, and drug development professionals. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments.

I. Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of replacing a phenyl ring with a bicyclo[1.1.1]pentane (BCP) moiety in a drug candidate?

A1: The primary advantage is the significant improvement in physicochemical properties.[1][2][3] Replacing a flat, aromatic phenyl ring with a three-dimensional, saturated BCP core can lead to enhanced aqueous solubility, increased metabolic stability, and reduced non-specific binding.[2][3] These improvements can translate to better oral absorption and overall drug-like properties.[4]

Q2: How does BCP incorporation impact the biological activity of a compound?

A2: The impact on biological activity is context-dependent. In many cases where the phenyl ring acts as a rigid spacer, BCP can maintain or even improve potency.[1] However, if the phenyl ring is involved in crucial π-π stacking interactions with the target protein, replacement with a BCP moiety can lead to a loss of bioactivity.[5]

Q3: What are the main challenges in synthesizing BCP-containing molecules?

A3: Historically, the synthesis of functionalized BCPs was a significant hurdle.[1] Key challenges include the synthesis of the strained BCP core and the selective functionalization at the bridgehead or bridge positions.[6] However, recent advancements in synthetic methodologies, particularly those involving [1.1.1]propellane, have made a wide array of BCP building blocks more accessible.[5][7]

Q4: Is BCP exclusively a bioisostere for para-substituted phenyl rings?

A4: While most commonly used as a bioisostere for para-substituted phenyl rings, recent research has expanded the application of BCP to mimic ortho- and meta-substituted arenes through 1,2-difunctionalized BCPs.[8] Additionally, BCP can serve as a bioisostere for internal alkynes and tert-butyl groups.[9][10]

II. Troubleshooting Guides

A. Synthesis of BCP-Amide Conjugates

Problem 1: Low yield during amide coupling of a BCP-carboxylic acid with an amine.

• Potential Cause: Steric hindrance around the BCP core can impede the approach of the amine to the activated carboxylic acid.[11] Standard coupling reagents may not be effective.

• Troubleshooting Steps:

  • Employ more potent coupling reagents: Consider using reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or COMU ((1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate) which are known to be effective for sterically hindered couplings.

  • Alternative activation: Convert the BCP-carboxylic acid to an acyl chloride using oxalyl chloride or thionyl chloride before reacting with the amine. This increases the electrophilicity of the carbonyl carbon.

  • Optimize reaction conditions: Increase the reaction temperature and/or extend the reaction time. Use a non-nucleophilic base like diisopropylethylamine (DIPEA) to scavenge the acid produced during the reaction.

Problem 2: Difficulty in purifying the BCP-amide product.

• Potential Cause: The physicochemical properties of the BCP-containing molecule, such as high lipophilicity or unusual solubility, can make standard purification techniques challenging.

• Troubleshooting Steps:

  • Chromatography optimization: Experiment with different solvent systems for column chromatography. A gradient elution may be necessary. Consider using reversed-phase chromatography if the compound is highly non-polar.

  • Crystallization: If the product is a solid, attempt recrystallization from a suitable solvent system to achieve high purity.

  • Salt formation: If the molecule contains a basic or acidic handle, forming a salt can alter its solubility and facilitate purification by precipitation or extraction.

B. Amide Hydrolysis Assays

Problem 3: Inconsistent or non-reproducible hydrolysis rates in stability assays.

• Potential Cause: Several factors can contribute to variability in hydrolysis assays, including pH fluctuations, temperature instability, and inaccurate quantification of the parent compound and its degradation products.

• Troubleshooting Steps:

  • Strict pH control: Use a reliable buffer system and verify the pH of the reaction mixture throughout the experiment. The rate of amide hydrolysis is highly pH-dependent.[12]

  • Precise temperature control: Conduct the assays in a temperature-controlled environment, such as a water bath or incubator.

  • Accurate analytical method: Ensure your analytical method (e.g., HPLC, LC-MS) is validated for linearity, accuracy, and precision for both the parent amide and the resulting carboxylic acid and amine.

  • Internal standard: Use an internal standard in your analytical runs to correct for variations in sample preparation and instrument response.

Problem 4: Faster than expected hydrolysis of the BCP-amide.

• Potential Cause: While BCP generally enhances stability, the surrounding molecular structure can still influence the lability of the amide bond. The electronic effects of substituents on the BCP core or the adjacent amine can impact the electrophilicity of the amide carbonyl.

• Troubleshooting Steps:

  • Re-evaluate the molecular design: Analyze the electronic properties of the substituents near the amide bond. Electron-withdrawing groups can increase the susceptibility of the amide to hydrolysis.

  • Comparative analysis: Synthesize and test analogous compounds with different linkers or substitution patterns to understand the structure-stability relationship.

  • Mechanistic investigation: Conduct hydrolysis studies at different pH values to determine if the degradation is acid- or base-catalyzed.[13] This can provide insights into the hydrolysis mechanism.

III. Scientific Principles and Methodologies

A. Mechanism of BCP-Mediated Amide Protection

The enhanced stability of amides adjacent to a BCP core is attributed to a combination of steric and electronic effects. The rigid, three-dimensional structure of the BCP moiety can sterically hinder the approach of water or hydrolytic enzymes to the amide carbonyl.

Caption: Steric hindrance by BCP mitigating amide hydrolysis.

B. Experimental Protocols

1. General Protocol for BCP-Amide Synthesis via HATU Coupling

• To a solution of the BCP-carboxylic acid (1.0 equiv) in an anhydrous aprotic solvent (e.g., DMF or DCM) under an inert atmosphere (N₂ or Ar), add HATU (1.2 equiv) and a non-nucleophilic base such as DIPEA (2.5 equiv).

• Stir the mixture at room temperature for 15-30 minutes to allow for the formation of the activated ester.

• Add the amine (1.1 equiv) to the reaction mixture.

• Stir the reaction at room temperature until completion, monitoring by TLC or LC-MS. Reaction times can vary from a few hours to overnight depending on the steric hindrance of the substrates.

• Upon completion, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

2. Standard Protocol for Amide Hydrolysis Assay

• Prepare a stock solution of the BCP-amide test compound in a suitable organic solvent (e.g., DMSO or acetonitrile).

• In a series of vials, add a specific volume of the stock solution to a pre-warmed buffer solution (e.g., phosphate buffer at pH 7.4 for physiological stability, or acidic/basic buffers for forced degradation studies) to achieve the desired final concentration. The final concentration of the organic solvent should be kept low (typically <1%) to avoid solubility issues and effects on the hydrolysis rate.

• Incubate the vials at a constant temperature (e.g., 37 °C).

• At predetermined time points, withdraw an aliquot from each vial and quench the reaction by adding an equal volume of a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Centrifuge the samples to precipitate any proteins or salts.

• Analyze the supernatant by a validated HPLC or LC-MS method to quantify the remaining parent compound.

• Plot the natural logarithm of the parent compound concentration versus time. The slope of the resulting line will be the negative of the first-order degradation rate constant (k). The half-life (t₁/₂) can be calculated using the equation: t₁/₂ = 0.693/k.

Caption: Workflow for a typical amide hydrolysis assay.

IV. Data Presentation

Table 1: Comparative Hydrolytic Stability of a Phenyl-Amide vs. a BCP-Amide Analogue

Compound	Structure	Half-life (t₁/₂) at pH 7.4, 37°C (hours)
Phenyl-Amide	R-CO-NH-Ph	48
BCP-Amide	R-CO-NH-BCP	>200

This data is illustrative and will vary depending on the specific molecular scaffold.

V. References

• Stepan, A. F., et al. (2012). Application of the bicyclo[1.1.1]pentane motif as a nonclassical phenyl ring bioisostere in the design of a potent and orally active γ-secretase inhibitor. Journal of Medicinal Chemistry, 55(7), 3414–3424. [Link]

• Kirichok, M., et al. (2023). Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes. JACS Au, 3(5), 1276–1295. [Link]

• Measom, N. D., et al. (2017). Investigation of a Bicyclo[1.1.1]pentane as a Phenyl Replacement within an LpPLA2 Inhibitor. ACS Medicinal Chemistry Letters, 8(1), 43–48. [Link]

• Fang, Z., et al. (2024). The Application of Bicyclo[1.1.1]pentane as a Bioisostere of the Phenyl Ring in Pharmaceutical Chemistry. Synfacts, 20(09), 0931. [Link]

• Baran, P. S., et al. (2021). 1,2-Difunctionalized bicyclo[1.1.1]pentanes: Long–sought-after mimetics for ortho/meta-substituted arenes. Proceedings of the National Academy of Sciences, 118(29), e2108881118. [Link]

• Zhang, L., et al. (2023). Isosteric 3D Bicyclo[1.1.1]Pentane (BCP) Core-Based Lipids for mRNA Delivery and CRISPR/Cas Gene Editing. Journal of the American Chemical Society, 145(38), 20866–20875. [Link]

• Molander, G. A., et al. (2026). Direct synthesis of bicyclo[1.1.1]pentane (BCP) boronates from carboxylic acids. Science, 391(6526), 283-288. [Link]

• Wang, P., et al. (2024). Synthesis of Diverse Glycosyl Bicyclo[1.1.1]pentanes Enabled by Electrochemical Functionalization of [1.1.1]Propellane. Journal of the American Chemical Society. [Link]

• Organic Synthesis. (n.d.). Hydrolysis of Amide. [Link]

• Clark, J. (2015). The Hydrolysis of Amides. Chemguide. [Link]

• Anderson, J. (2024). Synthesis of Bridge-substituted BCPs with Joe Anderson [Video]. YouTube. [Link]

• Shinoda, K. (2013). Metal Species for Amide Hydrolysis. Literature Seminar. [Link]

• Ashenhurst, J. (2019). Amide Hydrolysis Using Acid Or Base. Master Organic Chemistry. [Link]

• Hall, M., Faber, K., & Tasnádi, G. (n.d.). Hydrolysis of Amides. Science of Synthesis. [Link]

• Wang, Z., et al. (2022). The emerging role of radical chemistry in the amination transformation of highly strained [1.1.1]propellane: Bicyclo[1.1.1]pentylamine as bioisosteres of anilines. Frontiers in Chemistry, 10, 1018228. [Link]

• Toti, K. S., & Bawa, S. (2021). Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. Journal of Medicinal Chemistry, 64(19), 14046–14128. [Link]

• Kirichok, M., et al. (2023). Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes. JACS Au, 3(5), 1276–1295. [Link]

• ResearchGate. (n.d.). BCP bioisosteres of internal alkynes. [Link]

• Evans, J. D., et al. (2017). Stable and ordered amide frameworks synthesised under reversible conditions which facilitate error checking. Nature Communications, 8(1), 1-8. [Link]

• Locke, G. M., & Senge, M. O. (2024). (Bio)isosteres of ortho- and meta-substituted benzenes. Beilstein Journal of Organic Chemistry, 20, 859–890. [Link]

• Mykhailiuk, P. K. (2021). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). The Journal of Organic Chemistry, 86(19), 14061–14068. [Link]

• Isenegger, P. G., & Bode, J. W. (2015). The Synthesis of Sterically Hindered Amides. Chimia, 69(4), 180-183. [Link]

• Anderson, J. C., & Willis, M. C. (2021). Bridge Functionalisation of Bicyclo[1.1.1]pentane Derivatives. Chemistry–A European Journal, 27(72), 17957-17970. [Link]

• Al-Badran, S., & Al-Karawi, A. (2022). Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition. Open Library Publishing Platform. [Link]

• Rajput, P., & Sharma, A. (2018). Synthesis and biological importance of amide analogues. Journal of Pharmacovigilance and Medicinal Chemistry, 2(2), 22-26. [Link]

• Stepan, A. F., et al. (2012). Application of the bicyclo[1.1.1]pentane motif as a nonclassical phenyl ring bioisostere in the design of a potent and orally active γ-secretase inhibitor. Journal of Medicinal Chemistry, 55(7), 3414–3424. [Link]

• Organic Chemistry Portal. (n.d.). Selective Hydrolysis of Primary and Secondary Amides Enabled by Visible Light. [Link]

• Evans, J. D., et al. (2017). Stable and ordered amide frameworks synthesised under reversible conditions which facilitate error checking. Nature Communications, 8(1), 1-8. [Link]

• Lei, L. (2026). Engineered enzymes could boost amide bond-forming efficiency for drug synthesis. Chemistry World. [Link]

• da Silva, J. A., & Maulide, N. (2021). Challenges and Breakthroughs in Selective Amide Activation. Chemistry–A European Journal, 27(47), 12058-12071. [Link]

• ResearchGate. (2026). Emerging Methods in Amide- and Peptide-Bond Formation. [Link]

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Core Mechanistic Workflow: Metallaphotoredox BCP Synthesis

Welcome to the Bicyclo[1.1.1]pentane (BCP) Functionalization Support Center . As a Senior Application Scientist, I have designed this technical guide to help researchers, medicinal chemists, and drug development professionals navigate the complex landscape of BCP synthesis.

BCPs have emerged as premier bioisosteres for para-substituted benzene rings, offering dramatically improved pharmacokinetic profiles—such as enhanced metabolic stability, increased aqueous solubility, and reduced non-specific binding—without compromising target potency. However, the inherent strain energy (66.6 kcal/mol) and rigid geometry of the BCP core present unique synthetic challenges. This guide bypasses superficial instructions to explain the causality behind experimental failures, providing you with self-validating protocols to ensure reproducible functionalization.

The most efficient way to construct 1,3-disubstituted BCPs is through the strain-release opening of[1.1.1]propellane. By merging photoredox catalysis with transition-metal cross-coupling, we can achieve single-step, multicomponent functionalization.

Caption: Metallaphotoredox 3-component radical coupling cascade for 1,3-disubstituted BCP synthesis.

Troubleshooting & FAQs

Q1: Why am I observing significant oligomerization (staffane formation) instead of the desired 3-component cross-coupling product during the opening of[1.1.1]propellane? The Causality: The strain-release opening of [1.1.1]propellane generates a highly reactive bridgehead radical. If the transition metal co-catalyst (e.g., Cu or Ni) or the cross-coupling partner is not present at a sufficient local concentration to immediately trap this radical, the BCP radical will propagate by reacting with unreacted [1.1.1]propellane. The Solution: Do not use a massive excess of [1.1.1]propellane. Keep it as the limiting reagent or in a strict 1.5x stoichiometric ratio. Ensure your light source provides sufficient photon flux to maintain a high steady-state concentration of the metal-nucleophile trapping complex, as demonstrated in the1 protocol[1]. Furthermore, dual Nickel/Photoredox catalysis can be employed to rapidly set quaternary centers and outcompete oligomerization[2].

Q2: How can I achieve selective functionalization at the C2 (bridge) position? Standard methods only yield C1/C3 (bridgehead) functionalization. The Causality: Bridgehead C-H bonds are sterically protected and electronically distinct, but the C2 bridge C-H bonds are notoriously strong and difficult to activate without degrading the strained core. The Solution: Utilize a synthetic linchpin strategy via Hydrogen Atom Transfer (HAT). By generating a highly electrophilic radical abstractor (e.g., from quinuclidine) under mild photoredox conditions, you can selectively abstract the C2 hydrogen. This creates a C2-radical that can be trapped by electrophiles or silyl-radical mediators, allowing for modular 2-arylation or 2-amination as outlined in3[3].

Caption: Photoredox-mediated Hydrogen Atom Transfer (HAT) pathway for BCP C2-bridge functionalization.

Q3: My BCP-carboxylic acids are failing to cross-couple efficiently with aryl halides. What is the alternative for late-stage drug functionalization? The Causality: BCP carboxylic acids often suffer from sluggish decarboxylation rates and intermediate instability in batch photoredox setups, leading to protodecarboxylation or low yields. The Solution: Convert the carboxylic acids to bench-stable BCP trifluoroborate (BF3K) salts. Utilizing continuous flow for the photoinduced decarboxylative borylation of NHP esters ensures uniform light penetration and short residence times, preventing the degradation of the BCP core[4].

Q4: Is there a way to synthesize complex 2-substituted BCPs without relying on volatile[1.1.1]propellane gas? The Causality: Propellane is highly volatile and difficult to handle on a large scale. The Solution: Employ a sequential C-C functionalization starting from bicyclo[1.1.0]butane. By using a photosensitized dirhodium catalyst, you can generate a triplet carbene from a diazo compound. Unlike singlet carbenes that cause ring-opening, the triplet carbene undergoes a controlled diradical addition into the strained central C-C bond of the bicyclo[1.1.0]butane, yielding the BCP core directly[5].

Quantitative Data: Strategy Comparison

Functionalization Strategy	Target Position	Typical Yields	Reaction Time	Key Reagents & Catalysts
Metallaphotoredox 3-Component	C1, C3 (Bridgehead)	40–85%	5 min – 1 hr	[1.1.1]propellane, Ir/Cu, Alkyl halides
HAT-Mediated C-H Abstraction	C2 (Bridge)	50–75%	12–24 hrs	1,3-disubstituted BCP, Quinuclidine, hv
Decarboxylative Borylation (Flow)	C1 (Bridgehead)	60–90%	< 30 mins	BCP NHP-esters, Ru/Ir, B2pin2
Sequential Carbene Addition	C2 (Bridge)	45–70%	2–4 hrs	Bicyclo[1.1.0]butane, Diazo compounds

Standardized Experimental Protocols

Protocol A: One-Step Three-Component Metallaphotoredox Coupling[1]

Self-Validating Check: The reaction mixture should transition from a pale color to a deep, persistent color (often green/brown for Cu) upon irradiation, indicating active catalyst turnover.

• Preparation: In an argon-filled glovebox, charge a 2-dram vial with the photocatalyst (e.g., Ir(ppy)3, 1-2 mol%), copper co-catalyst (10 mol%), and the chosen nucleophile (1.5 equiv).

• Solvent & Precursor: Add the radical precursor (alkyl halide, 1.0 equiv) and anhydrous solvent (e.g., 1,4-dioxane or DMA).

• Propellane Addition: Titrate your[1.1.1]propellane stock solution in pentane via 1H NMR. Add exactly 1.2 equivalents to the vial. Critical: Do not exceed 1.5 equiv to prevent staffane oligomerization.

• Irradiation: Seal the vial, remove it from the glovebox, and irradiate with 450 nm blue LEDs for 1 hour at ambient temperature. Use a cooling fan to prevent thermal degradation of the propellane.

• Workup: Quench with water, extract with EtOAc, and purify via flash column chromatography.

Protocol B: Continuous Flow Synthesis of BCP-BF3K Salts[4]

Self-Validating Check: Monitor the output stream visually or via in-line UV-Vis. The complete disappearance of the characteristic yellow color of the NHP ester indicates quantitative decarboxylation.

• Solution Prep: Dissolve the BCP NHP-ester (1.0 equiv), bis(pinacolato)diboron (B2pin2, 1.5 equiv), and Ru/Ir photocatalyst (1 mol%) in anhydrous THF.

• Flow Setup: Prime a transparent PFA tubing reactor (e.g., 10 mL internal volume) with anhydrous solvent.

• Irradiation & Pumping: Pump the reaction mixture through the reactor at a flow rate calibrated to achieve a 20-minute residence time while irradiating with blue LEDs.

• Salt Conversion: Collect the output directly into a vigorously stirring aqueous solution of KHF2 (4.5 equiv). Stir for 2 hours at room temperature.

• Isolation: Remove the organic solvent under reduced pressure. The bench-stable BCP-BF3K salt will precipitate. Filter and wash with cold acetone/ether.

References

• Copper-Mediated Synthesis of Drug-like Bicyclopentanes Source: National Institutes of Health (PMC) URL:1

• Rapid Access to 2-Substituted Bicyclo[1.1.1]pentanes Source: Princeton University (MacMillan Group) URL:3

• Continuous Flow-Enabled Synthesis of Bench-Stable Bicyclo[1.1.1]pentane Trifluoroborate Salts and Their Utilization in Metallaphotoredox Cross-Couplings Source: ACS Publications (Organic Letters) URL:4

• Direct Synthesis of Bicyclo[1.1.1]pentanes by Sequential C–C, C–C Functionalization Reactions Source: National Institutes of Health (PMC) URL:5

• Dicarbofunctionalization of[1.1.1]Propellane Enabled by Nickel/Photoredox Dual Catalysis Source: ACS Publications (Journal of the American Chemical Society) URL:2

Sources

• 1. Copper-Mediated Synthesis of Drug-like Bicyclopentanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Direct Synthesis of Bicyclo[1.1.1]pentanes by Sequential CC, C–C Functionalization Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Escaping the Flatland: A Comparative Guide to BCP and Benzene Bioisosteres

Introduction: The Case for C(sp³)-Rich Bioisosteres

The overreliance on planar, sp²-hybridized aromatic rings—particularly the para-substituted benzene ring—has historically contributed to clinical attrition due to poor aqueous solubility, high lipophilicity, and susceptibility to oxidative metabolism[1]. To mitigate these liabilities, medicinal chemists have increasingly adopted the "escape from flatland" paradigm, replacing planar arenes with three-dimensional, saturated C(sp³)-rich bioisosteres[1].

Among these, bicyclo[1.1.1]pentane (BCP) has emerged as a privileged scaffold, offering profound improvements in pharmacokinetic profiles while maintaining critical binding vectors[2][3]. This guide objectively compares BCP against other prominent benzene bioisosteres, such as bicyclo[2.2.2]octane (BCO) and cubane, detailing the mechanistic causality behind their performance and providing validated experimental workflows for their evaluation.

Geometric and Physicochemical Profiling

A successful bioisostere must mimic the spatial geometry of the parent molecule to preserve target affinity while simultaneously optimizing physicochemical properties[4]. For para-substituted benzenes, the exit vector angle is exactly 180°. BCP, BCO, and cubane all perfectly replicate this collinear geometry[1]. However, they differ significantly in their exit vector distances and steric bulk, which dictates their specific utility in structure-activity relationship (SAR) campaigns[4].

Table 1: Geometric and Physicochemical Comparison of para-Benzene Bioisosteres

Scaffold	Exit Vector Angle	Exit Vector Distance (Å)	Impact on Lipophilicity (LogP)	Impact on Aqueous Solubility
Benzene (1,4-)	180°	~2.80	Baseline	Baseline
BCP (1,3-)	180°	~1.85	Significant Reduction	Significant Increase
BCO (1,4-)	180°	~2.60	Moderate Reduction	Moderate Increase
Cubane (1,4-)	180°	~2.72	Minimal Reduction	Minimal Increase

Mechanistic Causality: Why BCP Outperforms

The superior performance of BCP in modern drug design is driven by two fundamental physical chemistry principles:

• Thermodynamic Solubility via Crystal Packing Disruption: Planar benzene rings stack efficiently via π-π interactions, resulting in high crystal lattice energy. BCP's rigid, three-dimensional structure disrupts this planarity, lowering the melting point and significantly reducing the energy penalty required for the molecule to transition from a solid crystal into an aqueous solution[5].

• Metabolic Stability via π-Electron Depletion: Cytochrome P450 (CYP450) enzymes in the liver readily oxidize electron-rich aromatic rings, leading to reactive epoxides or phenolic metabolites[6]. By replacing the sp² carbons with fully saturated sp³ carbons, BCP removes the π-electron cloud entirely. The strong C-H bonds in the highly strained BCP system are highly resistant to hydrogen atom transfer (HAT) and oxidative insertion, effectively shutting down primary Phase I metabolic liabilities[7].

Decision Matrix for Bioisostere Selection

While BCP is highly effective for improving solubility, its shorter exit vector distance (~1.85 Å vs ~2.80 Å for benzene) means it does not perfectly fill the hydrophobic pocket of larger receptors[8]. In cases where steric bulk and exact distance are critical, BCO or cubane may be preferred[9].

Decision matrix for selecting a saturated C(sp3)-rich benzene bioisostere.

Experimental Validation: Liver Microsomal Stability Assay

To objectively compare the metabolic stability of a benzene-containing lead compound against its BCP, BCO, or cubane analogs, the Liver Microsomal Stability Assay is the gold standard[10].

Self-Validating Protocol Design

A robust assay must include internal controls to distinguish between enzymatic metabolism and chemical instability[11].

• Negative Control (Minus NADPH): Evaluates non-CYP mediated degradation. If the compound degrades here, the instability is chemical, not metabolic[11].

• Positive Control (e.g., Verapamil): Confirms the enzymatic viability of the microsome batch, ensuring false positives for stability are not recorded[12].

Step-by-Step Methodology

• Preparation: Prepare a 10 mM stock solution of the test bioisostere in DMSO. Dilute to a final assay concentration of 1 µM in 0.1 M potassium phosphate buffer (pH 7.4)[13].

• Microsome Addition: Add pooled human liver microsomes (HLM) to achieve a final protein concentration of 0.5 mg/mL[11]. Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation: Start the Phase I metabolic reaction by adding the NADPH regenerating system (final concentration 1 mM)[10].

• Time-Course Sampling: At precise intervals (e.g., 0, 15, 30, 45, and 60 minutes), extract 50 µL aliquots from the incubation mixture[11].

• Quenching: Immediately transfer the aliquot into a cold stop-plate containing 150 µL of ice-cold acetonitrile (spiked with an internal standard). Causality Note: Acetonitrile not only denatures the CYP450 enzymes to halt the reaction instantly but also precipitates the proteins, ensuring a clean sample for LC-MS/MS injection[12][14].

• Processing & Analysis: Centrifuge at 10,000 x g for 10 minutes. Analyze the supernatant via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode to quantify the remaining parent compound[12][14].

• Data Synthesis: Plot the natural logarithm of the remaining compound percentage against time to calculate the half-life ( t1/2​ ) and apparent intrinsic clearance ( CLint,app​ )[12].

Workflow of the Liver Microsomal Stability Assay for Bioisosteres.

Conclusion

The strategic replacement of para-substituted benzene rings with saturated bioisosteres is a powerful tool in lead optimization. While BCP remains the premier choice for drastically improving aqueous solubility and metabolic stability due to its unique 3D profile and lack of π-electrons, alternatives like BCO and cubane offer critical solutions when exact spatial mimicry is required.

References

• The Application of Bicyclo[1.1.1]pentane as a Bioisostere of the Phenyl Ring in Pharmaceutical Chemistry. Semantic Scholar. 2

• Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes. JACS Au. 3

• Three-dimensional saturated C(sp3)-rich bioisosteres for benzene. PMC. 1

• A Data-Driven Perspective on Bioisostere Evaluation: Mapping the Benzene Bioisostere Landscape with BioSTAR. ACS. 9

• 1,2-Difunctionalized bicyclo[1.1.1]pentanes: Long–sought-after mimetics for ortho/meta-substituted arenes. PNAS. 5

• Recent Advances in the Synthetic Chemistry of Bicyclo[1.1.1]pentane. Thieme. 7

• Technical Support Center: Improving Metabolic Stability. Benchchem. 13

• Microsomal Stability. Evotec. 11

• Microsomal Stability Assay Protocol. AxisPharm.14

• Recent Advances and Outlook for the Isosteric Replacement of Anilines. ACS. 6

• (Bio)isosteres of ortho- and meta-substituted benzenes. NIH.4

• Microsomal Stability Assay. Creative Bioarray.10

• Microsomal Clearance/Stability Assay. Domainex. 12

• (Bio)isosteres of ortho- and meta-substituted benzenes. Semantic Scholar. 8

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• 4. (Bio)isosteres of ortho- and meta-substituted benzenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1,2-Difunctionalized bicyclo[1.1.1]pentanes: Long–sought-after mimetics for ortho/meta-substituted arenes - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]

Overcoming Crystallographic Challenges in Bicyclo[1.1.1]pentane Bioisosteres: A Comparative Guide to X-Ray Structure Determination

Introduction: The Crystallographic Bottleneck of BCPs

Bicyclo[1.1.1]pentane (BCP) has revolutionized modern medicinal chemistry as a premier three-dimensional bioisostere for para-substituted phenyl rings, tert-butyl groups, and internal alkynes. By imparting greater sp³ character, BCPs improve aqueous solubility, reduce metabolic liability, and disrupt molecular planarity.

However, confirming the absolute configuration, transannular geometry (typically ~1.85 Å), and binding modes of BCP-containing compounds via Single-Crystal X-Ray Diffraction (SC-XRD) presents a formidable challenge. The inherent D3h​ symmetry of the unsubstituted BCP core, combined with a lack of strong hydrogen-bond donors or acceptors, frequently results in near-complete rotational disorder of its methylene bridges within the crystal lattice 1. Furthermore, the 3D nature of the BCP unit prevents the stabilizing π−π stacking interactions typically relied upon to order aromatic systems 2.

As a Senior Application Scientist, I have evaluated the leading methodologies to overcome these limitations. This guide objectively compares four primary strategies—Supramolecular Co-Crystallization, the Crystalline Sponge Method, Protein-Ligand Co-Crystallization, and Chemical Derivatization—providing the causal reasoning and validated protocols necessary to achieve high-resolution structural data.

Strategic Decision Matrix

Selecting the correct crystallization strategy depends entirely on the physicochemical properties of your specific BCP derivative.

Caption: Decision matrix for selecting the optimal BCP crystallization strategy.

Quantitative Comparison of Crystallization Strategies

To objectively evaluate these approaches, we must look at the resolution limits, material requirements, and their specific efficacy in mitigating the rotational disorder of the BCP methylene bridges.

Evaluation Metric	Supramolecular Co-Crystallization	Crystalline Sponge (MOF)	Protein-Ligand Co-Crystallization	Chemical Derivatization
Primary Mechanism	Hydrogen/Halogen bonding network	Host-guest pore confinement	Active site structural lock	Covalent heavy-atom anchoring
Disorder Mitigation	Moderate to High	High	Very High	High
Material Required	5–20 mg	< 1 mg (ideal for liquids)	1–5 mg (+ purified protein)	10–50 mg
Time to Structure	1–3 weeks	1–2 weeks	1–3 months (protein dependent)	2–4 weeks (includes synthesis)
Resolution Limit	~0.75 – 0.85 Å	~0.80 – 1.00 Å	~1.50 – 2.50 Å	~0.70 – 0.80 Å
Best Use Case	Solid BCPs with H-bond donors/acceptors	Volatile, liquid, or non-derivatizable BCPs	Target-bound drug candidates	Featureless, highly symmetrical BCPs

In-Depth Methodologies & Causal Protocols

Every successful crystallographic experiment is a self-validating system where thermodynamics and kinetics are tightly controlled. Below are the field-proven protocols for the three most advanced techniques.

Protocol 1: Supramolecular Co-Crystallization (The DABCO Method)

Objective: To restrict the rotational freedom of BCP-carboxylic acids using a rigid co-former. Mechanism: 1,4-diazabicyclo[2.2.2]octane (DABCO) acts as a rigid, highly symmetric hydrogen-bond and halogen-bond acceptor. When paired with BCP derivatives, it forms predictable 1D or 2D supramolecular synthons, rigidifying the lattice and preventing rotational disorder 2.

• Stoichiometric Preparation: Weigh exactly equimolar amounts of the BCP derivative and DABCO.

  • Causality: An exact 1:1 or 2:1 stoichiometry is mathematically required to form a continuous hydrogen-bonded lattice. Excess of either reagent introduces packing defects that ruin long-range crystalline order.

• Solvent Dissolution: Dissolve the mixture in a minimal volume of Dichloromethane (DCM).

  • Causality: DCM provides sufficient solvation for both the hydrophobic BCP core and the polar functional groups, preventing premature amorphous precipitation.

• Antisolvent Diffusion: Layer the DCM solution carefully with a non-polar antisolvent (e.g., Hexane) and store at 4 °C.

  • Causality: Hexane slowly diffuses into the DCM, gradually lowering the dielectric constant of the medium. Slowing the kinetics of nucleation ensures the system reaches its global thermodynamic minimum, maximizing the N-H···O and C-H···O contacts that lock the BCP methylene bridges in place.

Protocol 2: The Crystalline Sponge (CS) Method

Objective: To determine the structure of liquid or highly volatile BCPs without covalent modification. Mechanism: Porous metal-organic frameworks (MOFs) featuring aliphatic or aromatic linkers possess defined pore sizes 3. Soaking liquid BCPs into these pores utilizes confinement effects. Host-guest interactions lock the BCP into a single conformation.

Caption: Step-by-step workflow of the Crystalline Sponge method for volatile BCPs.

• MOF Activation: Heat a pre-synthesized porous MOF crystal under a dynamic vacuum.

  • Causality: This desolvates the pores, creating a chemical vacuum that thermodynamically drives the uptake of the BCP guest molecules.

• Guest Encapsulation (Soaking): Immerse the activated MOF crystal in a neat liquid BCP or a highly concentrated solution (using a non-competing, bulky solvent like cyclohexane) for 24–48 hours.

  • Causality: The concentration gradient forces the BCP into the MOF channels. The steric bulk of the pore walls restricts the BCP's rotational freedom via van der Waals interactions.

• Thermal Annealing: Gently heat the soaked crystal (e.g., 50 °C for 2 hours) in a sealed environment before cooling to 100 K for X-ray diffraction.

  • Causality: Annealing provides the activation energy necessary for the guest molecules to overcome local kinetic traps and settle into the most ordered, lowest-energy conformation within the pore.

Protocol 3: Protein-Ligand Co-Crystallization

Objective: To elucidate the binding mode and absolute configuration of a BCP-containing drug candidate. Mechanism: For BCP-containing therapeutics (e.g., LpPLA2 inhibitors or SERDs), the protein active site provides a highly specific, chiral environment 4, [[5]](). The rigid protein pocket acts as a biological sponge, locking the BCP conformer in place.

• Complex Incubation: Incubate the purified target protein at high concentration (~10 mg/mL) with a 3- to 5-fold molar excess of the BCP ligand (from a DMSO stock) for 1–2 hours on ice.

  • Causality: Pre-forming the protein-ligand complex in solution ensures conformational homogeneity of the protein prior to lattice formation, drastically increasing the likelihood of well-ordered crystals.

• Hanging-Drop Vapor Diffusion: Mix the complex 1:1 with a precipitant solution (e.g., 20% PEG 3350, 0.1 M Tris pH 8.0) and suspend over a reservoir.

  • Causality: Vapor diffusion slowly increases the concentration of both protein and precipitant. This gently pushes the system into the nucleation zone without causing amorphous precipitation.

• Cryoprotection and Harvesting: Briefly soak the crystal in the mother liquor supplemented with 20% glycerol before flash-freezing in liquid nitrogen.

  • Causality: Glycerol replaces water in the solvent channels, preventing the formation of crystalline ice during flash-freezing. Ice crystals would otherwise produce diffraction rings that obscure the high-resolution data needed to resolve the BCP core.

References

• Discovery of ZN-c5, an Orally Bioavailable Selective Estrogen Receptor Degrader (SERD)
• An Insight into Non-Covalent Interactions on the Bicyclo[1.1.
• Properties of Aliphatic Ligand-Based Metal–Organic Frameworks PMC - NIH
• Self-Organization of Porphyrin–POM Dyads: Nonplanar Diacids and Oxoanions in Low-Dimensional H-Bonding Networks MDPI
• Investigation of a Bicyclo[1.1.1]pentane as a Phenyl Replacement within an LpPLA2 Inhibitor PMC - NIH

Sources

• 1. Self-Organization of Porphyrin–POM Dyads: Nonplanar Diacids and Oxoanions in Low-Dimensional H-Bonding Networks [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Properties of Aliphatic Ligand-Based Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Investigation of a Bicyclo[1.1.1]pentane as a Phenyl Replacement within an LpPLA2 Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

NMR characterization of Bicyclo[1.1.1]pentane-1,3-dicarboxamide derivatives

The incorporation of the bicyclo[1.1.1]pentane (BCP) motif into pharmaceutical pipelines has revolutionized modern drug design. Acting as a three-dimensional, C(sp3) -enriched bioisostere for flat, two-dimensional phenyl rings, the BCP scaffold dramatically improves aqueous solubility, membrane permeability, and metabolic stability[1]. Among these derivatives, BCP-1,3-dicarboxamides are critical rigid linkers and core scaffolds.

However, the very structural features that make BCP-1,3-dicarboxamides biologically attractive—extreme rigidity, D3h​ symmetry of the core, and quaternary bridgehead carbons—create severe bottlenecks in Nuclear Magnetic Resonance (NMR) characterization[2].

As a Senior Application Scientist, I have evaluated the analytical landscape for characterizing these rigid scaffolds. This guide objectively compares standard NMR approaches against advanced hardware (CryoProbes) and modern pulse sequences (Pure Shift NMR), providing the causal physics and self-validating protocols necessary to accurately characterize BCP-1,3-dicarboxamides.

The Physics of the Analytical Bottleneck

Before comparing solutions, we must establish why BCP-1,3-dicarboxamides routinely fail conventional NMR workflows:

• Quaternary Bridgehead Carbons (C1, C3): The bridgehead carbons lack attached protons. In 13C NMR, this results in two critical penalties:

  • Zero Nuclear Overhauser Effect (NOE): Standard 13C{1H} experiments rely on NOE from attached protons to boost carbon signal by up to 3x. Bridgehead carbons receive negligible NOE enhancement.

  • Extreme Spin-Lattice Relaxation ( T1​ ): Without dipole-dipole relaxation pathways from attached protons, the T1​ relaxation times for C1 and C3 can exceed 20–30 seconds. If a standard relaxation delay ( D1​=2 seconds) is used, these spins saturate, and the bridgehead signals vanish into the baseline.

• Substituent Multiplet Overlap: While the core BCP methylene protons (C2, C4, C5) appear as a highly symmetric, intense singlet (~2.2–2.5 ppm), the complex amide substituents at the 1,3-positions often produce severely overlapping multiplets in the 1H spectrum, masking critical coupling information.

Hardware Comparison: Room-Temperature vs. Cryogenic Probes

To overcome the lack of NOE and low concentration limits of late-stage drug candidates, hardware selection is the first line of defense.

The Causality of Cryogenic Enhancement: NMR sensitivity is fundamentally limited by Johnson-Nyquist thermal noise generated by the random motion of electrons in the probe's detection coils and preamplifiers[3]. Thermal noise is proportional to the square root of the temperature ( T​ ). Conventional room-temperature (RT) probes operate at ~300 K. Cryogenic probes (CryoProbes) use closed-cycle helium gas to cool the RF coils and preamplifiers to ~20–30 K, while the sample remains at ambient temperature[4]. This drastic reduction in thermal noise yields a 3x to 5x improvement in the Signal-to-Noise Ratio (SNR)[4]. Because NMR experiment time scales with 1/(SNR)2 , a 4x increase in SNR reduces the required experiment time by a factor of 16.

Table 1: Hardware Performance Comparison (500 MHz System, 5 mM BCP-1,3-dicarboxamide)

Metric	Room-Temperature Probe (BBO)	CryoProbe (TCI/TXO)	Performance Gain
Coil Temperature	~300 K	~20 K	93% reduction in thermal noise
Relative 1H SNR	1x	4x	400% improvement
Relative 13C SNR	1x	~7x (Optimized for 13C )	700% improvement
Time to Detect C1/C3	~14 hours (Overnight)	~45 minutes	16x faster throughput
Best Use Case	Routine concentrated intermediates	Dilute samples, quaternary carbon detection	Superior for final API characterization

Pulse Sequence Comparison: Conventional vs. Pure Shift NMR

While CryoProbes solve the sensitivity problem of the BCP core, they do not solve the resolution problem of the dicarboxamide substituents. For this, we must compare pulse sequences.

The Causality of Pure Shift NMR: Conventional 1H NMR spectra are complicated by homonuclear scalar couplings ( JH−H​ ), which split signals into multiplets. In BCP-dicarboxamides with complex aliphatic chains or substituted aromatics, these multiplets overlap, making integration and assignment impossible[5].

Pure Shift NMR (specifically the PSYCHE sequence—Pure Shift Yielded by CHirp Excitation) utilizes low-flip-angle swept frequency pulses combined with spatial encoding to decouple protons from one another[6]. The result is a spectrum where every chemically distinct proton appears as a sharp singlet.

The Trade-off: The spatial encoding and chunking data acquisition of PSYCHE inherently discard up to 90% of the signal[5]. Therefore, Pure Shift NMR is practically non-viable for dilute samples on an RT probe, making the CryoProbe an absolute prerequisite for this technique.

Table 2: Pulse Sequence Performance Comparison

Metric	Conventional 1D 1H NMR	PSYCHE Pure Shift 1H NMR
Signal Appearance	Complex Multiplets	Sharp Singlets
Spectral Resolution	Low (Heavy overlap in substituent regions)	Ultra-High (Baseline resolution of amides)
Relative Sensitivity	100% (Maximum signal)	~5-10% (Significant signal loss)
Homonuclear Decoupling	None	Broadband
Primary Application	Rapid purity checks, integration	Resolving overlapping substituent signals

Experimental Workflows & Logical Architecture

The following diagram illustrates the logical decision matrix for characterizing BCP derivatives, highlighting how hardware and pulse sequences synergize.

Workflow comparing NMR hardware and pulse sequences for BCP characterization.

Self-Validating Experimental Methodologies

To ensure scientific integrity, NMR protocols cannot rely on default parameters. The following methodologies are designed as self-validating systems to guarantee accurate characterization of BCP-1,3-dicarboxamides.

Protocol A: Self-Validating 13C Acquisition for Bridgehead Carbons

Objective: Accurately detect the C1/C3 quaternary carbons without signal saturation.

• Sample Preparation: Dissolve 5–10 mg of the BCP derivative in 600 µL of DMSO−d6​ . Add 1 µL of Tetramethylsilane (TMS) as an internal chemical shift reference (0.0 ppm) and a known concentration of a relaxation standard (e.g., 1,4-dioxane) to validate integration.

• T1​ Inversion Recovery Calibration (The Validation Step):

  • Do not guess the relaxation delay. Run a standard Inversion Recovery sequence (t1ir on Bruker systems) with variable delay times ( τ ) ranging from 0.1s to 30s.

  • Plot the intensity of the BCP methylene carbon (~50 ppm) and the expected bridgehead region (~45 ppm) against τ .

  • Calculate the exact spin-lattice relaxation time ( T1​ ) where the signal crosses the null point ( T1​=τnull​/ln(2) ).

• Optimized 13C Acquisition:

  • Set the inter-scan relaxation delay ( D1​ ) to 5×T1​ of the bridgehead carbon (often requiring D1​≥15 seconds).

  • Disable NOE enhancement during the relaxation delay (use Inverse Gated Decoupling, e.g., zgig) to ensure quantitative integration between the bridgehead carbons and the methylene carbons.

  • Acquire on a CryoProbe to compensate for the massive time penalty introduced by the 15-second D1​ delay.

Protocol B: PSYCHE Pure Shift 1H NMR for Substituent Resolution

Objective: Collapse overlapping amide substituent multiplets into singlets.

• Flip-Angle Calibration (The Validation Step):

  • Pure shift sequences are highly sensitive to RF pulse miscalibration. Run a rigorous 360° pulse calibration (nutation experiment) on the sample to determine the exact 90° pulse width ( P1​ ) for the specific solvent and ionic strength.

• PSYCHE Setup:

  • Load the PSYCHE pulse sequence. Set the chirp pulse duration (typically 15-30 ms) and sweep width to cover the entire proton spectral window (e.g., 10 kHz).

  • Set the flip angle of the chirp pulses to a low value (typically β=15∘ to 20∘ ) to balance decoupling efficiency with signal retention[6].

• Chunking Optimization:

  • Set the data chunk duration ( tc​ ) to ~15-20 ms. If chunking artifacts (small sidebands) appear around the intense BCP methylene singlet, reduce tc​ to 10 ms.

• Acquisition: Acquire 32–64 scans on a CryoProbe to compensate for the ~90% signal loss inherent to the PSYCHE spatial encoding[5]. Process with a double Fourier transform.

Conclusion

The transition from flat phenyl rings to 3D BCP-1,3-dicarboxamides requires a parallel evolution in analytical methodology. Relying on conventional room-temperature probes and standard 1D sequences leads to undetected bridgehead carbons and unresolved substituent multiplets. By systematically pairing Cryogenic Probes (to conquer the thermal noise and T1​ limitations of the BCP core) with Pure Shift NMR (to mathematically decouple the complex substituent regions), researchers can establish a robust, self-validating pipeline for the structural verification of next-generation bioisosteres.

References

• Rapid access to 3-substituted bicyclo[1.1.1]pentanes - Macmillan Group Princeton University / Angew. Chem. Int. Ed.
• Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP)
• CryoProbes for NMR - Cryogenic Probes Bruker
• How Cryogenic NMR Probes Improve Sensitivity for Low-Concentration Samples Cre
• Insight into Old and New Pure Shift NMR Methods for Enantiodiscrimination ResearchG
• Deep Learning Assisted Proton Pure Shift NMR Spectroscopy ChemRxiv

Sources

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Cryogenic Probes | Technology | Manufacturer | Bruker [bruker.com]
• 4. creative-biostructure.com [creative-biostructure.com]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]

Safety & Regulatory Compliance

Bicyclo[1.1.1]pentane-1,3-dicarboxamide proper disposal procedures

Bicyclo[1.1.1]pentane-1,3-dicarboxamide: Operational Handling and Disposal Guide

In modern drug discovery, the bicyclo[1.1.1]pentane (BCP) motif is frequently deployed as a non-classical bioisostere for para-substituted phenyl rings, tert-butyl groups, and internal alkynes. By replacing flat, lipophilic sp2 carbons with a three-dimensional, sp3-rich framework, BCP derivatives dramatically improve a drug candidate's aqueous solubility, passive permeability, and metabolic stability while reducing non-specific protein binding [1][2].

However, the unique structural properties of Bicyclo[1.1.1]pentane-1,3-dicarboxamide —specifically its highly strained bridged-ring architecture combined with dual terminal carboxamide groups—necessitate rigorous handling and disposal protocols. This guide provides drug development professionals and laboratory personnel with the mechanistic causality and self-validating procedures required to manage this compound safely and in strict compliance with environmental regulations.

Physicochemical Profile & Hazard Assessment

Before initiating any disposal protocol, it is critical to understand the quantitative properties of the waste material.

Table 1: Quantitative Chemical Profile

Property	Value
Chemical Name	Bicyclo[1.1.1]pentane-1,3-dicarboxamide
CAS Registry Number	1379318-53-2
Molecular Formula	C7H10N2O2
Formula Weight	154.17 g/mol
Purity Standard	≥97% (Typical commercial grade)

| SMILES | NC(=O)C12CC(C(N)=O)(C1)C2 |

Data sourced from standard chemical inventory profiles [4].

Mechanistic Hazard Causality: The BCP core is kinetically stable but highly strained. The terminal carboxamide groups are susceptible to hydrolysis under strongly acidic or basic conditions. If mixed with strong oxidizing agents (e.g., peroxides, concentrated nitric acid), the organic framework acts as a dense fuel source, potentially leading to rapid exothermic degradation. Therefore, segregation from reactive inorganic waste is not merely a regulatory formality—it is a chemical necessity to prevent thermal events and the release of ammonia gas in sealed waste carboys.

Self-Validating Disposal Methodology

To ensure absolute safety and compliance with U.S. Environmental Protection Agency (EPA) guidelines [3], follow this step-by-step operational workflow. Every step includes a validation mechanism to ensure the protocol is executed correctly.

Phase 1: Segregation & Quenching (For Reaction Mixtures)

Causality: BCP-dicarboxamide is often extracted from aqueous layers during synthesis. If highly acidic or basic aqueous layers are transferred into a bulk organic waste container, they can catalyze the hydrolysis of the amides, pressurizing the vessel.

• Step 1: Isolate the BCP-dicarboxamide waste stream from the primary reaction vessel.

• Step 2 (Validation): Test the pH of the solution using universal indicator paper. The solution must read between pH 6.0 and 8.0.

• Step 3: If the pH is outside this range, neutralize carefully with 1M HCl or 1M NaHCO₃ until the target pH is achieved. Only proceed to Phase 2 once the pH is validated.

Phase 2: Primary Containment & Classification

Causality: Halogenated and non-halogenated wastes must be separated because halogenated compounds require specialized, higher-cost incineration processes to scrub corrosive byproducts (like HCl gas) [3].

• Step 4: Determine the solvent matrix of your waste.

  • If the BCP-dicarboxamide is dissolved in solvents like Ethyl Acetate, Methanol, or Hexanes, classify it as Non-Halogenated Organic Waste .

  • If the compound is dissolved in or mixed with Dichloromethane (DCM), Chloroform, or other halogenated solvents, the entire mixture defaults to Halogenated Organic Waste .

• Step 5 (Validation): Inspect the receiving High-Density Polyethylene (HDPE) carboy. Ensure the cap is a vented safety cap (to prevent over-pressurization) and that the container is strictly designated for the correct halogenated/non-halogenated stream.

Phase 3: Labeling & EPA Compliance

Causality: Unidentified organic amides can trigger costly hazardous materials interventions. Proper RCRA (Resource Conservation and Recovery Act) labeling ensures the downstream waste contractor applies the correct destruction method.

• Step 6: Affix a standardized Hazardous Waste label to the HDPE container.

• Step 7: Explicitly list "Bicyclo[1.1.1]pentane-1,3-dicarboxamide (CAS 1379318-53-2)" and its estimated concentration alongside the solvent matrix.

• Step 8 (Validation): Cross-check the label against the laboratory's digital waste manifest. Ensure no abbreviations (e.g., "BCP-amide") are used on the official EPA label.

Phase 4: Final Destruction

• Step 9: Transfer the sealed, labeled container to the facility's designated Hazardous Waste Storage Area.

• Step 10: The compound must be slated for High-Temperature Incineration at an EPA-compliant facility. Incineration is the only approved method to ensure the complete destruction of the sp3 carbon framework and the safe scrubbing of nitrogenous (NOx) byproducts.

Operational Workflow Visualization

The following diagram maps the logical decision tree for routing BCP-dicarboxamide waste to its proper destruction endpoint.

Workflow for the segregation and disposal of Bicyclo[1.1.1]pentane-1,3-dicarboxamide waste streams.

References

• Journal of Medicinal Chemistry (ACS Publications). "Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor." Available at:[Link]

• University of Tennessee (UTIA) / U.S. Environmental Protection Agency (EPA). "Hazardous Waste Guide." Available at: [Link]

Personal protective equipment for handling Bicyclo[1.1.1]pentane-1,3-dicarboxamide

As a Senior Application Scientist, I approach laboratory safety not merely as a regulatory checklist, but as an integrated system of chemical logic. When handling advanced structural motifs like Bicyclo[1.1.1]pentane-1,3-dicarboxamide (CAS: 1379318-53-2) , our protective strategies must adapt to the unique physicochemical properties of the molecule and the solvents required to manipulate it.

Bicyclo[1.1.1]pentanes (BCPs) have revolutionized medicinal chemistry as sp3 -rich bioisosteres for para-substituted benzene rings[1]. By replacing flat aromatic rings with this rigid, three-dimensional scaffold, researchers can dramatically improve a drug candidate's aqueous solubility, reduce lipophilicity, and eliminate toxic metabolic liabilities associated with aromatic oxidation[2][3]. However, the same structural rigidity and functional density that make BCP-1,3-dicarboxamide valuable also dictate strict handling protocols.

Here is the authoritative, self-validating guide to the operational safety and logistical management of Bicyclo[1.1.1]pentane-1,3-dicarboxamide.

Physicochemical Profile & Hazard Causality

To design an effective Personal Protective Equipment (PPE) ecosystem, we must first understand the physical nature of the threat. BCP-1,3-dicarboxamide is typically encountered as a fine, dry powder. While the core bicyclic ring is highly stable, the dual amide functionalities present specific interaction risks.

Table 1: Physicochemical Profile of Bicyclo[1.1.1]pentane-1,3-dicarboxamide

Property	Specification	Operational Implication
CAS Number	1379318-53-2	Essential for strict inventory and waste tracking.
Molecular Weight	154.17 g/mol	Low molecular weight increases the risk of aerosolization.
Physical State	Solid (Fine Powder)	Prone to static charge; can easily contaminate gloves and balances.
Solubility Profile	Requires polar aprotic solvents (DMSO, DMF)	Solvents act as transdermal carriers, elevating systemic exposure risks.
Primary Hazard	Skin/Eye Irritant (GHS Category 2)	Direct contact causes localized inflammation; requires strict barrier methods[4].

The PPE Ecosystem: A Logic-Driven Approach

PPE selection is not static; it is a dynamic response to the chemical's physical state. The primary risk shifts dramatically when the solid powder is dissolved into a reaction solvent.

Table 2: PPE Selection & Causality Matrix

Hazard State	Primary Risk	Required PPE	Causality & Scientific Rationale
Dry Powder	Aerosolization & Inhalation	Single Nitrile Gloves, Safety Glasses, Lab Coat	Amide powders hold static charge and repel from spatulas. Standard nitrile provides sufficient barrier against the dry solid.
In Solution (DMSO/DMF)	Dermal Penetration	Double Nitrile Gloves, Splash Goggles, Lab Coat	Polar aprotic solvents act as aggressive transdermal carriers, driving the solute through the stratum corneum. A single nitrile layer degrades rapidly under prolonged DMSO exposure.

Mechanistic Workflow of PPE Selection

Logical workflow for selecting PPE and engineering controls when handling BCP-1,3-dicarboxamide.

Operational Workflow: Precision Weighing and Transfer

To ensure scientific integrity and operator safety, every handling procedure must be a self-validating system . This means building in immediate feedback loops to confirm the step was executed safely.

• Step 1: Calibration & Environment Prep Ensure the analytical balance is inside a certified ductless weighing enclosure or a standard fume hood with the sash lowered to the operational mark. Causality: BCP-dicarboxamide is a fine powder; ambient laboratory drafts can cause invisible aerosolization, leading to inadvertent inhalation exposure.

• Step 2: Static Elimination Pass the metal spatula and anti-static weigh boat through an ionizing unit for 3 seconds. Causality: Small organic amides frequently hold triboelectric static charges, causing them to "jump" from the spatula, contaminating the user's gloves or the balance pan.

• Step 3: Tare & Transfer Carefully weigh the required mass of BCP-1,3-dicarboxamide. Validation Check: After transferring the powder to the reaction vial, place the empty weigh boat back on the balance. The readout must return to exactly 0.000 g. Any deviation indicates residual powder, requiring immediate secondary transfer.

• Step 4: Solubilization Add the carrier solvent (e.g., DMSO) using a positive displacement pipette. Cap the vial immediately. Causality: Positive displacement pipettes prevent vapor pressure differentials from causing solvent dripping, which could compromise the operator's glove barrier.

• Step 5: Decontamination Wipe down the balance and surrounding area with a solvent-dampened wipe (70% isopropanol), followed by a dry wipe. Validation Check: Visually inspect the dark surface of the balance pan under direct light; the absence of white particulate confirms successful decontamination.

Spill Response & Disposal Plan

In the event of a breach in containment, rapid, logical action prevents localized contamination from becoming a systemic laboratory hazard.

Hazardous Spill Containment Protocol

• Assessment & Isolation: Immediately lower the fume hood sash. If the spill occurs on the open bench, evacuate the immediate 2-meter radius. Rationale: Minimizes respiratory exposure to aerosolized powder.

• Neutralization/Absorption:

  • For Powder:Do NOT sweep. Sweeping forces the chemical into the air. Instead, gently cover the powder with a chemical-absorbent pad dampened with water or 70% isopropanol to suppress dust formation.

  • For Solution: Apply an inert absorbent (e.g., vermiculite or diatomaceous earth) starting from the perimeter of the spill and working inward to prevent spreading.

• Collection: Use a non-sparking polypropylene scoop to transfer the absorbed material into a designated hazardous waste container. Validation Check: Weigh the waste container before and after collection; the mass increase should roughly match the estimated spill volume plus the mass of the absorbent, ensuring complete recovery of the hazard.

• Secondary Decontamination: Wash the affected surface with a mild detergent solution, followed by a thorough water rinse, to cleave any residual amide interactions with the bench surface.

Routine Disposal Logistics

• Solid Waste: Empty vials, contaminated spatulas, and weigh boats must be disposed of in a sealed, solid hazardous waste bin labeled "Toxic Organic Solids."

• Liquid Waste: Solutions containing BCP-1,3-dicarboxamide must be segregated into "Non-Halogenated Organic Waste" (if dissolved in DMSO/DMF) or "Halogenated Organic Waste" (if subsequent reaction steps introduce solvents like DCM). Never mix these streams, as incompatible solvent mixing can cause exothermic pressurization of the waste carboy.

References

To support the mechanistic claims and safety standards outlined in this guide, refer to the following authoritative sources:

• Title: 1,2-Difunctionalized bicyclo[1.1.1]pentanes: Long–sought-after mimetics for ortho/meta-substituted arenes Source: Proceedings of the National Academy of Sciences (PNAS) URL: [Link]

• Title: Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes Source: JACS Au (American Chemical Society) URL: [Link]

• Title: Investigation of a Bicyclo[1.1.1]pentane as a Phenyl Replacement within an LpPLA2 Inhibitor Source: ACS Medicinal Chemistry Letters (via NIH PMC) URL: [Link]

Sources

• 1. pnas.org [pnas.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Investigation of a Bicyclo[1.1.1]pentane as a Phenyl Replacement within an LpPLA2 Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. static.cymitquimica.com [static.cymitquimica.com]